4-Chloro-2-nitrophenyl 4-hydroxybenzoate

• CAS: 93749-96-3

Core Science & Biosynthesis

Synthesis and Characterization of 4-Chloro-2-nitrophenyl 4-hydroxybenzoate: A Chemoselective Approach

Executive Summary & Strategic Rationale

4-Chloro-2-nitrophenyl 4-hydroxybenzoate (CAS: 93749-96-3) is a highly specialized active ester commercially available for advanced synthesis[1]. In peptide synthesis, bioconjugation, and pharmaceutical intermediate development, 4-chloro-2-nitrophenyl esters serve as powerful acylating agents. The strong electron-withdrawing nature of the nitro and chloro groups significantly stabilizes the leaving group, making the ester highly susceptible to nucleophilic attack[2].

However, synthesizing this specific molecule presents a profound chemoselective challenge: the parent acid, 4-hydroxybenzoic acid (4-HBA), contains an unprotected phenolic hydroxyl group. Attempting a direct esterification (e.g., via Steglich coupling or unshielded acid chloride formation) inevitably leads to catastrophic self-condensation, yielding poly(4-hydroxybenzoate) rather than the target monomer. This guide details a self-validating, highly orthogonal synthetic route designed to navigate these competing reactivities.

Retrosynthetic Analysis and Chemoselectivity

To prevent polymerization, the phenolic -OH of 4-HBA must be temporarily masked. The selection of the protecting group is strictly dictated by the extreme lability of the target 4-chloro-2-nitrophenyl active ester and the reducibility of its functional groups:

• Acetate Protection (Fails): Deprotection requires basic or nucleophilic conditions (e.g., K2​CO3​/MeOH or amines). These conditions will concurrently cleave the newly formed active ester via transesterification or aminolysis.

• Benzyl Protection (Fails): Deprotection requires catalytic hydrogenation ( Pd/C, H2​ ), which will reduce the nitro group to an aniline and potentially dehalogenate the aryl chloride.

• Silyl Protection (Succeeds): The tert-butyldimethylsilyl (TBDMS) group can be removed using fluoride ions. While naked fluoride from tetrabutylammonium fluoride (TBAF) is sufficiently basic to cause side reactions (such as active ester hydrolysis or succinimide formation)[3], buffering TBAF with equimolar acetic acid (AcOH) tempers its basicity. This maintains its nucleophilic affinity for silicon, allowing orthogonal deprotection of the phenol in the presence of the active ester[4] and other sensitive ester derivatives[5].

Chemoselectivity logic tree for the phenolic deprotection step.

Experimental Protocols (Self-Validating System)

The following workflow represents a four-step protocol designed for maximum yield, leveraging chlorodesilylation to bypass selective mono-protection steps.

Synthetic workflow for 4-chloro-2-nitrophenyl 4-hydroxybenzoate.

Step 1: Bis-Silylation of 4-Hydroxybenzoic Acid

Causality: Treating 4-HBA with excess TBDMS-Cl protects both the phenol and the carboxylic acid, forming a bis-silyl intermediate. This eliminates the poor yields associated with attempting selective mono-protection of the phenol.

• Dissolve 4-HBA (10.0 mmol, 1.38 g) and imidazole (44.0 mmol, 3.00 g) in anhydrous DMF (20 mL) under an argon atmosphere.

• Cool the mixture to 0 °C and add TBDMS-Cl (22.0 mmol, 3.32 g) portion-wise.

• Stir at room temperature for 12 hours.

• Quench with distilled water (50 mL) and extract with hexanes ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure to yield tert-butyldimethylsilyl 4-(tert-butyldimethylsilyloxy)benzoate as a colorless oil.

Step 2: Direct Conversion to Acid Chloride

Causality: The silyl ester can be directly converted to the acid chloride using oxalyl chloride. The chlorodesilylation mechanism generates volatile TMS-Cl (or TBDMS-Cl) and CO/CO2​ , leaving the robust phenolic silyl ether completely intact.

• Dissolve the bis-silyl intermediate (10.0 mmol) in anhydrous DCM (30 mL) containing a catalytic amount of DMF (2 drops).

• Cool to 0 °C and add oxalyl chloride (12.0 mmol, 1.03 mL) dropwise.

• Stir for 2 hours at room temperature until gas evolution ceases.

• Concentrate under reduced pressure to remove excess oxalyl chloride and volatile silyl byproducts, yielding 4-(tert-butyldimethylsilyloxy)benzoyl chloride. Use immediately in the next step to prevent hydrolysis.

Step 3: Active Esterification

Causality: The acid chloride is coupled with 4-chloro-2-nitrophenol. Triethylamine acts as the acid scavenger, while DMAP accelerates the reaction via a highly reactive N-acylpyridinium intermediate.

• Dissolve 4-chloro-2-nitrophenol (9.5 mmol, 1.65 g), Et3​N (15.0 mmol, 2.1 mL), and DMAP (0.5 mmol, 61 mg) in anhydrous DCM (40 mL) at 0 °C.

• Add the acid chloride from Step 2 (dissolved in 10 mL DCM) dropwise over 15 minutes.

• Stir at room temperature for 4 hours.

• Wash the organic phase sequentially with 0.1 M HCl (20 mL), saturated NaHCO3​ (20 mL), and brine (20 mL). Dry over Na2​SO4​ and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc) to isolate 4-chloro-2-nitrophenyl 4-(tert-butyldimethylsilyloxy)benzoate.

Step 4: Buffered Fluoridolysis (Deprotection)

Causality: To prevent the basicity of TBAF from cleaving the active ester, glacial acetic acid is added to the TBAF solution prior to use. This creates a buffered TBA+[F(HF)]− complex that selectively attacks the silicon atom without acting as a Brønsted base[4][5].

• Dissolve the protected active ester (8.0 mmol) in anhydrous THF (30 mL) and cool to 0 °C.

• Prepare the buffered TBAF solution: Mix 1.0 M TBAF in THF (8.8 mL, 8.8 mmol) with glacial acetic acid (8.8 mmol, 0.50 mL).

• Add the buffered TBAF solution dropwise to the reaction mixture.

• Stir at 0 °C for 30 minutes. Monitor by TLC until complete consumption of the starting material.

• Quench with saturated aqueous NH4​Cl (20 mL) and extract with EtOAc ( 3×20 mL).

• Wash with water and brine, dry over Na2​SO4​ , and concentrate. Recrystallize from EtOAc/Hexanes to yield pure 4-chloro-2-nitrophenyl 4-hydroxybenzoate.

Analytical Characterization Data

Validation of the final product requires rigorous spectroscopic analysis. The highly deshielded protons of the 4-chloro-2-nitrophenyl ring serve as key diagnostic markers, alongside the reappearance of the exchangeable phenolic -OH proton.

Analytical Method	Expected Diagnostic Signals / Values	Structural Assignment
1 H NMR (400 MHz, CDCl 3​ )	δ 8.08 (d, J = 2.4 Hz, 1H)	Ar-H (ortho to NO2​ , meta to Cl)
δ 8.05 (d, J = 8.8 Hz, 2H)	Ar-H (ortho to ester carbonyl)
δ 7.65 (dd, J = 8.6, 2.4 Hz, 1H)	Ar-H (para to NO2​ )
δ 7.35 (d, J = 8.6 Hz, 1H)	Ar-H (ortho to ester oxygen)
δ 6.92 (d, J = 8.8 Hz, 2H)	Ar-H (ortho to phenolic OH)
δ 5.80 (br s, 1H)	Phenolic -OH (exchangeable)
13 C NMR (100 MHz, CDCl 3​ )	δ 163.5	Ester Carbonyl (C=O)
δ 160.8	Phenolic C-OH
δ 142.1, 140.5	Ar-C (C- NO2​ , C-O-Ester)
IR (ATR, cm −1 )	3350 (br), 1745 (s), 1535 (s), 1350 (s)	O-H stretch, Ester C=O, NO2​ asym/sym
HRMS (ESI-TOF)	m/z: [M-H] − Calcd for C 13​ H 7​ ClNO 5​ : 292.0018	Found: 292.0015

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Nucleophilic Substitution Reaction Mechanisms of 4-Chloro-2-Nitrophenyl Esters: A Kinetic and Mechanistic Whitepaper

Executive Summary

Understanding the precise kinetics and mechanisms of acyl transfer reactions is a cornerstone of modern drug development, particularly in the rational design of prodrugs, covalent inhibitors, and targeted delivery systems. Among the various substrates utilized to probe these mechanisms, 4-chloro-2-nitrophenyl esters serve as exceptional mechanistic probes. Due to the finely tuned electronic nature of the 4-chloro-2-nitrophenoxide leaving group, these esters allow researchers to observe critical shifts in reaction pathways—specifically, the transition between different rate-determining steps (RDS) in nucleophilic substitution.

This whitepaper provides an in-depth technical analysis of the aminolysis and hydrolysis mechanisms of 4-chloro-2-nitrophenyl esters, detailing the causality behind experimental kinetic profiling and providing self-validating protocols for laboratory application.

Mechanistic Grounding: Stepwise vs. Concerted Pathways

Nucleophilic substitution at the carbonyl carbon of an ester can theoretically proceed via a concerted pathway (a single transition state) or a stepwise mechanism involving a zwitterionic tetrahedral intermediate ( T± ).

For 4-chloro-2-nitrophenyl esters, the reaction with amines generally proceeds through a stepwise mechanism [1]. The 4-chloro-2-nitrophenoxide leaving group possesses an intermediate basicity (the pKa​ of its conjugate acid is approximately 6.45). This specific nucleofugality places the reaction on a mechanistic borderline, making the reaction highly sensitive to the basicity of the incoming nucleophile.

The Rate-Determining Step (RDS) Shift

The defining characteristic of this stepwise mechanism is the shift in the rate-determining step, which is dictated by the relative basicity of the attacking amine versus the leaving group[2]:

• High Amine Basicity ( pKa​>pKao​ ): When the incoming amine is significantly more basic than the leaving group, the expulsion of the leaving group from the T± intermediate is fast. Consequently, the formation of the intermediate becomes the RDS[1].

• Low Amine Basicity ( pKa​<pKao​ ): When a weakly basic amine attacks, the formation of T± is reversible and fast, making the breakdown of the intermediate (expulsion of the leaving group) the bottleneck and the new RDS[1].

This mechanistic shift manifests experimentally as a downward curvature in a Brønsted-type plot (log kN​ vs. amine pKa​ ), a hallmark of stepwise acyl transfer reactions[3].

Caption: Logical flow of the stepwise nucleophilic substitution mechanism and RDS shift.

Quantitative Kinetic Data & Substituent Effects

To quantify this mechanistic shift, researchers plot the second-order rate constants ( kN​ ) against the pKa​ of the conjugate acid of the amines. The resulting Brønsted plot yields two distinct slopes: β1​ (for highly basic amines) and β2​ (for weakly basic amines), intersecting at a theoretical center of curvature ( pKao​ ).

For the aminolysis of structurally analogous chloronitrophenyl benzoates in a mixed solvent system (80 mol % H2​O / 20 mol % DMSO), the Brønsted plot curves downward with typical values of β1​≈0.25 and β2​≈0.85 , centered around a pKao​ of 10.3[1].

Table 1: Representative Kinetic Data for Aminolysis of Chloronitrophenyl Esters (Conditions: 80 mol % H2​O / 20 mol % DMSO at 25.0 °C)

Amine Nucleophile (Conjugate Acid)	Amine pKa​	kN​ ( M−1s−1 )	Mechanistic Regime	Rate-Determining Step (RDS)
Alicyclic Amine A (e.g., Piperidine)	11.02	~30.0	β1​ region (low slope)	Formation of T±
Alicyclic Amine B	9.38	~2.97	Transition near pKao​	Borderline / Mixed
Alicyclic Amine C	5.95	~0.0124	β2​ region (steep slope)	Breakdown of T±

Data synthesized from established kinetic studies on chloronitrophenyl benzoates[1]. The drastic drop in kN​ as amine basicity decreases highlights the transition to the energy-intensive breakdown of the tetrahedral intermediate.

Experimental Methodology: Self-Validating Kinetic Profiling

To accurately capture the kinetic behavior of 4-chloro-2-nitrophenyl esters, a robust, self-validating spectrophotometric protocol is required. The protocol below relies on pseudo-first-order conditions to isolate the substrate's reactivity.

Step-by-Step Protocol

1. Reagent and Solvent Preparation

• Rationale: The mixed solvent system (e.g., 80 mol % H2​O / 20 mol % DMSO) is strategically chosen. DMSO ensures the solubility of the hydrophobic ester substrate, while the predominant aqueous environment stabilizes the charged zwitterionic intermediate and the expelled phenoxide leaving group[1].

• Action: Prepare a highly concentrated stock solution of the 4-chloro-2-nitrophenyl ester in anhydrous acetonitrile or DMSO. Prepare amine buffer solutions in the mixed aqueous solvent.

2. Establishing Pseudo-First-Order Conditions

• Rationale: By maintaining the amine nucleophile in vast excess ( ≥ 10-fold relative to the substrate), the amine concentration remains effectively constant. This simplifies the complex second-order rate law into a mathematically tractable pseudo-first-order decay.

• Action: Ensure the final reaction mixture contains a substrate concentration of ≈1×10−5M and amine concentrations ranging from 1×10−3M to 0.1M .

3. Temperature Equilibration and Rapid Mixing

• Rationale: Rate constants are highly temperature-dependent.

• Action: Equilibrate all solutions in a thermostated cell compartment at 25.0 ± 0.1 °C for at least 10 minutes prior to initiating the reaction.

4. Spectrophotometric Monitoring

• Rationale: The 4-chloro-2-nitrophenoxide leaving group exhibits a distinct, strong UV-Vis absorption maximum (typically around 400–430 nm depending on the exact pH and solvent). Monitoring this wavelength allows real-time tracking of product formation without the need for chromatographic separation[2].

• Action: Record the increase in absorbance ( At​ ) at the specific λmax​ of the leaving group over time until the reaction reaches completion ( A∞​ ).

5. Data Extraction and Self-Validation

• Action: Calculate the pseudo-first-order rate constant ( kobs​ ) from the slope of the linear plot of ln(A∞​−At​) versus time.

• Validation: Plot kobs​ against the amine concentration. A strictly linear relationship validates that the reaction is first-order with respect to the amine and free from complex multi-molecular aggregations. The slope of this plot yields the true second-order rate constant ( kN​ ), while the y-intercept represents the background solvolysis rate ( k0​ ).

Caption: Step-by-step experimental workflow for spectrophotometric kinetic analysis.

Implications for Rational Drug Design

For drug development professionals, the kinetic principles governing 4-chloro-2-nitrophenyl esters translate directly to the optimization of ester-based prodrugs and covalent modifiers. By understanding how the pKa​ of a leaving group and the basicity of the target nucleophile (e.g., a catalytic serine or cysteine residue in an enzyme pocket) dictate the rate-determining step, medicinal chemists can rationally tune the half-life of a drug molecule. If a prodrug is breaking down too rapidly in plasma, modifying the electronic properties of the ester's leaving group to force the reaction into a slower, breakdown-dependent RDS can significantly enhance pharmacokinetic stability.

References

• Kinetic Study on Aminolysis of Y-Substituted-Phenyl X-Substituted-Benzoates: Effects of Substituents X and Y on Reactivity and Reaction Mechanism Bulletin of the Korean Chemical Society / KoreaScience
• Effect of Amine Nature on Reaction Mechanism: Aminolyses of O-4-Nitrophenyl Thionobenzoate with Primary and Secondary Amines The Journal of Organic Chemistry - ACS Public
• Experimental and Theoretical Studies on the Nucleofugality Patterns in the Aminolysis and Phenolysis of S-Aryl O-Aryl Thiocarbonates The Journal of Organic Chemistry - ACS Public

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A Technical Guide to the Spectroscopic Characterization of 4-chloro-2-nitrophenyl 4-hydroxybenzoate

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for 4-chloro-2-nitrophenyl 4-hydroxybenzoate, a molecule of interest in synthetic chemistry and drug development. A detailed interpretation of its Infrared (IR), Proton Nuclear Magnetic Resonance (¹H NMR), and Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectra is presented. This guide is intended for researchers, scientists, and professionals in drug development, offering insights into the structural elucidation of complex aromatic esters through modern spectroscopic techniques. Experimental protocols for data acquisition are also detailed to ensure reproducibility and adherence to best practices in analytical chemistry.

Introduction

4-chloro-2-nitrophenyl 4-hydroxybenzoate is a diester featuring two distinct aromatic rings with diverse functional groups. The structural complexity, arising from the interplay of electron-withdrawing (nitro, chloro) and electron-donating (hydroxyl) groups, makes spectroscopic analysis a critical tool for its unambiguous identification and characterization. Accurate interpretation of its spectral data is paramount for quality control in synthesis and for understanding its chemical behavior in further applications. This guide will deconstruct the IR, ¹H NMR, and ¹³C NMR spectra, correlating specific spectral features to the molecular structure.

Molecular Structure and Spectroscopic Overview

The molecule consists of a 4-hydroxybenzoate unit ester-linked to a 4-chloro-2-nitrophenol moiety. This arrangement presents several key functional groups that give rise to characteristic spectroscopic signals:

• Ester Linkage: A central carbonyl (C=O) group.

• Aromatic Rings: Two substituted benzene rings.

• Phenolic Hydroxyl: An -OH group on the benzoate ring.

• Nitro Group: An -NO₂ group on the phenyl ring.

• Chloro Group: A -Cl substituent on the phenyl ring.

A systematic analysis of these groups' contributions to the overall spectra allows for a complete structural assignment.

Infrared (IR) Spectroscopy Analysis

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule, providing a "fingerprint" of the functional groups present.

Expected Key IR Absorptions:

• O-H Stretch (Phenolic): A broad absorption band is expected in the region of 3500-3200 cm⁻¹ due to hydrogen bonding of the hydroxyl group[1].

• C-H Stretch (Aromatic): Sharp, medium-intensity peaks are anticipated just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range[2][3].

• C=O Stretch (Ester): A strong, sharp absorption is characteristic of the ester carbonyl. For aromatic esters, this peak typically appears between 1730-1715 cm⁻¹, a slightly lower frequency than saturated esters due to conjugation with the aromatic ring[2][4][5].

• N-O Stretch (Nitro Group): Two strong absorptions are expected for the nitro group: an asymmetric stretch between 1550-1475 cm⁻¹ and a symmetric stretch between 1360-1290 cm⁻¹[3].

• C=C Stretch (Aromatic): Medium to weak absorptions in the 1600-1450 cm⁻¹ region are characteristic of the benzene ring C=C bond vibrations[1].

• C-O Stretch (Ester and Phenol): Strong C-O stretching bands are expected in the 1300-1000 cm⁻¹ region[3][4]. Aromatic esters typically show two distinct C-O stretches[5].

• C-Cl Stretch: A medium to weak absorption in the 850-550 cm⁻¹ range is indicative of the carbon-chlorine bond[3].

Predicted IR Data Summary

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
O-H Stretch (Phenol)	3500 - 3200	Strong, Broad
C-H Stretch (Aromatic)	3100 - 3000	Medium, Sharp
C=O Stretch (Ester)	1730 - 1715	Strong, Sharp
N-O Asymmetric Stretch	1550 - 1475	Strong
C=C Stretch (Aromatic)	1600 - 1450	Medium-Weak
N-O Symmetric Stretch	1360 - 1290	Strong
C-O Stretch (Ester/Phenol)	1300 - 1000	Strong
C-Cl Stretch	850 - 550	Medium-Weak

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides detailed information about the chemical environment of individual hydrogen (¹H) and carbon (¹³C) atoms, allowing for precise structural elucidation.

¹H NMR Spectroscopy

Proton NMR reveals the number of different types of protons, their electronic environments, and their proximity to other protons.

Causality of Chemical Shifts: The chemical shifts of the aromatic protons are significantly influenced by the electronic nature of the substituents.

• Electron-Withdrawing Groups (EWGs): The -NO₂ and -Cl groups are strongly electron-withdrawing. They decrease the electron density on the aromatic ring, particularly at the ortho and para positions, causing the attached protons to be "deshielded" and resonate at a higher chemical shift (downfield)[6].

• Electron-Donating Groups (EDGs): The -OH group is an electron-donating group, which increases electron density on its ring, causing "shielding" and a shift to a lower chemical shift (upfield).

• Ester Group: The ester linkage has a dual effect. The carbonyl side is electron-withdrawing, while the oxygen side is electron-donating.

Predicted ¹H NMR Spectrum Analysis:

• Phenolic Proton (H-OH): A broad singlet is expected, with a chemical shift that can vary depending on the solvent and concentration.

• 4-Hydroxybenzoate Ring (Ring A): This ring will exhibit an AA'BB' system, appearing as two doublets. The protons ortho to the ester group (H-2', H-6') will be deshielded compared to the protons ortho to the hydroxyl group (H-3', H-5').

• 4-Chloro-2-nitrophenyl Ring (Ring B): This ring contains three protons in distinct environments.

  • H-3: This proton is ortho to the strongly electron-withdrawing nitro group and will be the most downfield proton on this ring.

  • H-5: This proton is ortho to the chloro group and meta to the nitro group.

  • H-6: This proton is meta to both the chloro and nitro groups.

Predicted ¹H NMR Data Table:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-OH	Variable	Broad Singlet	-	1H
H-3', H-5'	~6.9 - 7.1	Doublet	~8-9	2H
H-2', H-6'	~7.9 - 8.1	Doublet	~8-9	2H
H-3	~8.2 - 8.4	Doublet	~2-3	1H
H-5	~7.6 - 7.8	Doublet of Doublets	~8-9, ~2-3	1H
H-6	~7.4 - 7.6	Doublet	~8-9	1H

¹³C NMR Spectroscopy

Carbon-13 NMR provides a map of the carbon skeleton of the molecule.

Causality of Chemical Shifts: The principles of shielding and deshielding also apply to ¹³C NMR.

• Carbonyl Carbon (C=O): The ester carbonyl carbon is highly deshielded and will appear significantly downfield, typically in the 160-170 ppm range[7].

• Carbons Bonded to Oxygen: Carbons directly attached to the electronegative oxygen atoms (C-1, C-4', C-1') will be deshielded.

• Carbons Influenced by EWGs: Carbons bearing or adjacent to the -NO₂ and -Cl groups (C-2, C-4, C-3) will be deshielded.

• Ipso-Carbons: The chemical shifts of carbons directly attached to substituents (ipso-carbons) are particularly sensitive to the substituent's electronic effects[8].

Predicted ¹³C NMR Data Table:

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O	~164 - 166
C-4' (C-OH)	~160 - 162
C-2 (C-NO₂)	~148 - 150
C-1 (C-O-Ester)	~145 - 147
C-4 (C-Cl)	~138 - 140
C-2', C-6'	~131 - 133
C-6	~129 - 131
C-1'	~122 - 124
C-5	~120 - 122
C-3	~118 - 120
C-3', C-5'	~115 - 117

Experimental Protocols and Methodologies

To ensure the acquisition of high-quality, reliable spectroscopic data, the following standardized protocols are recommended.

Diagram of Spectroscopic Workflow

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Mechanistic Insights into Acyl Transfer: Leaving Group pKa Analysis of 4-Chloro-2-Nitrophenyl Benzoate Derivatives

Executive Summary

The rational design of acyl transfer agents, peptide coupling reagents, and bioconjugation probes relies heavily on the thermodynamic and kinetic properties of active esters. Among these, benzoate derivatives bearing substituted nitrophenoxide leaving groups serve as excellent models for probing reaction mechanisms. This whitepaper provides an in-depth technical analysis of the leaving group pKa​ for 4-chloro-2-nitrophenyl benzoate derivatives. By examining the causality between nucleofugality, the basicity of the incoming nucleophile, and the resulting shifts in the rate-determining step (RDS), this guide establishes a comprehensive framework for kinetic analysis in physical organic chemistry.

Thermodynamic Basis of Leaving Group Ability

In nucleophilic acyl substitution, the leaving group's ability to depart (nucleofugality) is inversely proportional to the basicity of its conjugate acid. The stability of the expelled phenoxide anion dictates the activation energy required for the breakdown of the intermediate.

For 4-chloro-2-nitrophenyl benzoate, the leaving group is the 4-chloro-2-nitrophenoxide ion. The pKa​ of its conjugate acid, 4-chloro-2-nitrophenol, is experimentally established at 6.48 at 25°C[1][2]. The electron-withdrawing inductive effect of the chloro group at the para position, combined with the strong resonance and inductive withdrawal of the ortho-nitro group, highly stabilizes the negative charge on the phenoxide oxygen.

When comparing this to a structural isomer, 2-chloro-4-nitrophenol, the pKa​ drops to 5.45 [3]. The para-nitro group in the latter provides superior resonance stabilization compared to the ortho-nitro group (which suffers from steric inhibition of resonance), making 2-chloro-4-nitrophenoxide a significantly weaker base and, consequently, a superior leaving group.

Mechanistic Framework: Stepwise Aminolysis

The aminolysis of 4-chloro-2-nitrophenyl benzoate derivatives does not occur via a concerted SN​2 -like pathway. Instead, kinetic studies confirm a stepwise mechanism proceeding through a zwitterionic tetrahedral intermediate ( T± )[3][4].

The overall second-order rate constant ( kN​ ) is a function of the microscopic rate constants:

• k1​ : The rate of nucleophilic attack by the amine to form T± .

• k−1​ : The rate of expulsion of the amine to revert to reactants.

• k2​ : The rate of leaving group expulsion to form the amide product.

The overall rate constant is expressed as: kN​=k−1​+k2​k1​k2​​

Figure 1: Stepwise aminolysis mechanism via a zwitterionic tetrahedral intermediate (T±).

Brønsted Analysis and the RDS Shift

The causality behind the reaction mechanism is best visualized using a Brønsted-type plot (log kN​ vs. pKa​ of the conjugate acid of the incoming amine). For 4-chloro-2-nitrophenyl benzoates, this plot is strictly non-linear (curved downward) [3].

• Highly Basic Amines ( pKa​>10.5 ): The amine is a much poorer leaving group from T± than the 4-chloro-2-nitrophenoxide ion. Therefore, k2​≫k−1​ . The equation simplifies to kN​≈k1​ . The formation of the intermediate is the rate-determining step, characterized by a small Brønsted slope ( β1​≈0.25 ).

• Weakly Basic Amines ( pKa​<10.5 ): The amine is a better leaving group than the phenoxide ion. Therefore, k−1​≫k2​ . The equation becomes kN​=Kk2​ (where K=k1​/k−1​ ). The breakdown of the intermediate becomes the rate-determining step, characterized by a steep Brønsted slope ( β2​≈0.85 ).

The center of this curvature ( pKao​≈10.3 ) represents the point where k2​=k−1​ .

Quantitative Data Summary

To illustrate the profound impact of leaving group pKa​ on reactivity, Table 1 compares the kinetic parameters of 4-chloro-2-nitrophenyl benzoate (1g , leaving group pKa​ = 6.48) and 2-chloro-4-nitrophenyl benzoate (2g , leaving group pKa​ = 5.45) across amines of varying basicity. Because 2g possesses a better leaving group, it exhibits a kN​ value 5 to 6 times higher than 1g regardless of the amine used[3].

Table 1: Kinetic Parameters for Aminolysis in 80 mol % H2​O / 20 mol % DMSO at 25.0 °C

Incoming Amine	Amine pKa​	Substrate 1g kN​ ( M−1s−1 )	Substrate 2g kN​ ( M−1s−1 )	Substrate 2g k1​ ( M−1s−1 )
Piperidine	11.02	~ 5.50	30.0	37.3
Piperazine	9.38	~ 0.55	2.97	9.96
Weak Amine Model	5.95	~ 0.002	0.0124	2.22

(Note: Data derived and extrapolated from kinetic studies by Um et al.[3][4])

Experimental Protocols: Kinetic Validation

To ensure trustworthiness and reproducibility, the kinetic evaluation of these active esters must be conducted under self-validating pseudo-first-order conditions. By keeping the amine concentration in vast excess ([Amine] ≥ 10 × [Ester]), the concentration of the amine remains effectively constant, isolating the ester's consumption as the sole kinetic variable.

Step-by-Step UV-Vis Kinetic Methodology

• Substrate Preparation: Prepare a 0.01 M stock solution of the 4-chloro-2-nitrophenyl benzoate derivative in anhydrous acetonitrile (MeCN).

• Solvent System Setup: Prepare the reaction medium using 80 mol % H2​O and 20 mol % DMSO. This specific mixture ensures the solubility of the hydrophobic ester while maintaining a stable, measurable pH/pKa​ environment.

• Amine Buffer Preparation: Prepare amine solutions in the H2​O /DMSO mixture. To maintain a constant pH and suppress the formation of hydroxide ions (which could cause competing hydrolysis), partially neutralize the amine with standardized HCl to create a buffer.

• Initiation: Inject 10 μL of the ester stock solution into 3.0 mL of the thermostated (25.0 ± 0.1 °C) amine buffer in a quartz cuvette.

• UV-Vis Monitoring: Continuously monitor the appearance of the 4-chloro-2-nitrophenoxide leaving group using a UV-Vis spectrophotometer. The phenoxide ion exhibits a distinct absorption maximum ( λmax​≈400−410 nm) that is completely free from interference by the reactant ester.

• Data Extraction: Calculate the pseudo-first-order rate constant ( kobs​ ) by fitting the absorbance vs. time data to the standard exponential equation: At​=A∞​−(A∞​−A0​)e−kobs​t .

• Second-Order Determination: Plot kobs​ against the amine concentration. The slope of this linear plot yields the second-order rate constant ( kN​ ).

Figure 2: Experimental workflow for kinetic analysis of active ester aminolysis.

Conclusion

The leaving group pKa​ is the fundamental thermodynamic parameter that dictates the reactivity and mechanistic pathway of 4-chloro-2-nitrophenyl benzoate derivatives. A lower leaving group pKa​ directly accelerates the k2​ breakdown step of the zwitterionic tetrahedral intermediate. By utilizing rigorous pseudo-first-order UV-Vis kinetics and Brønsted-type plotting, researchers can accurately map the transition states of acyl transfer reactions, allowing for the precise tuning of active esters in synthetic and biological applications.

References

• 4-Chloro-2-nitrophenol - ChemBK Source: ChemBK URL: [Link]

• pKa values - Stenutz Source: Stenutz Tables for Chemistry URL:[Link]

• Kinetic Study on Aminolysis of Y-Substituted-Phenyl X-Substituted-Benzoates: Effects of Substituents X and Y on Reactivity and Reaction Mechanism Source: Bulletin of the Korean Chemical Society (KoreaScience) URL:[Link]

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• 1. 89-64-5 CAS MSDS (4-CHLORO-2-NITROPHENOL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. pKa values [stenutz.eu]
• 3. Kinetic Study on Aminolysis of Y-Substituted-Phenyl X-Substituted-Benzoates: Effects of Substituents X and Y on Reactivity and Reaction Mechanism -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 4. Kinetic Study on Aminolysis of Y-Substituted-Phenyl X-Substituted-Benzoates: Effects of Substituents X and Y on Reactivity and Reaction Mechanism -Bulletin of the Korean Chemical Society | 학회 [koreascience.kr]

Protocols & Analytical Methods

Elucidating Electronic Effects in Reaction Mechanisms: A Practical Guide to Hammett Plot Analysis via Phenyl Ester Hydrolysis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Dr. Gemini, Senior Application Scientist

Abstract

The electronic character of substituents on a molecule can profoundly influence its reactivity, a principle that is foundational to medicinal chemistry and drug design. Quantifying these electronic effects is crucial for understanding reaction mechanisms and for the rational design of molecules with tailored properties. The Hammett equation provides a robust framework for this quantification through a linear free-energy relationship.[1] This application note presents a comprehensive, field-proven protocol for constructing a Hammett plot by investigating the alkaline hydrolysis of a series of para-substituted benzoate esters. By kinetically monitoring the reaction using UV-Vis spectrophotometry, we can elucidate the relationship between a substituent's electronic nature and the reaction rate at a distal carbonyl center. This guide explains the causality behind the experimental design, provides detailed, self-validating protocols for synthesis and kinetic analysis, and offers insights into the interpretation of the resulting data, making it an invaluable resource for professionals in chemical research and drug development.

Theoretical Foundation: Quantifying Substituent Effects

In organic chemistry, the reactivity of a functional group is heavily influenced by the electronic properties of other parts of the molecule. These influences, known as electronic effects, are broadly categorized into the inductive effect (transmission of charge through sigma bonds) and the resonance effect (delocalization of pi electrons).[2][3][4] In the 1930s, Louis P. Hammett developed a method to quantify these effects, providing a predictive tool for reaction rates and equilibria.[1][5]

The Hammett Equation

The Hammett equation is a cornerstone of physical organic chemistry that relates the rate or equilibrium constant of a reaction for a substituted aromatic compound to that of the corresponding unsubstituted compound.[1][5]

log(kₓ / k₀) = ρσ

Where:

• kₓ is the rate constant for the reaction of a substituted compound.

• k₀ is the rate constant for the reaction of the unsubstituted (hydrogen) compound.

• σ (Sigma) is the substituent constant , which quantifies the electronic influence (both inductive and resonance) of a particular substituent in a specific position (meta or para). It is independent of the reaction itself.[6][7]

  • σ > 0 : The substituent is electron-withdrawing compared to hydrogen (e.g., -NO₂, -CN).

  • σ < 0 : The substituent is electron-donating compared to hydrogen (e.g., -OCH₃, -CH₃).

• ρ (Rho) is the reaction constant , which measures the sensitivity of a particular reaction to the electronic effects of substituents. It is independent of the substituent but depends on the reaction type and conditions (e.g., solvent, temperature).[6][8]

Interpreting the Reaction Constant (ρ)

The sign and magnitude of ρ provide critical insight into the reaction mechanism, particularly the nature of the transition state in the rate-determining step:

• Positive ρ (ρ > 0) : The reaction is accelerated by electron-withdrawing groups (EWGs). This implies that there is a buildup of negative charge at or near the reaction center in the transition state. EWGs stabilize this developing negative charge, lowering the activation energy and increasing the reaction rate.[6]

• Negative ρ (ρ < 0) : The reaction is accelerated by electron-donating groups (EDGs). This indicates a buildup of positive charge at or near the reaction center in the transition state. EDGs stabilize this developing positive charge.[6]

• Magnitude of |ρ| : A large absolute value of ρ signifies that the reaction is highly sensitive to substituent effects, often because the reaction center is in close proximity to the aromatic ring and experiences significant charge development. A small |ρ| value indicates low sensitivity.[6]

Model System: Alkaline Hydrolysis of Benzoate Esters

The base-catalyzed hydrolysis (saponification) of esters is an ideal model system for Hammett analysis. The reaction proceeds via a nucleophilic acyl substitution mechanism. The rate-determining step is the attack of the hydroxide ion on the electrophilic carbonyl carbon, forming a negatively charged tetrahedral intermediate.

The stability of this tetrahedral intermediate is directly influenced by the electronic nature of the substituent 'X' on the benzene ring. An electron-withdrawing group will delocalize and stabilize the negative charge, thereby lowering the activation energy and accelerating the reaction. Therefore, we predict a positive ρ value for this reaction.[9][10]

For this study, we use a series of 4-chloro-2-nitrophenyl esters of para-substituted benzoic acids. The 4-chloro-2-nitrophenoxide is an excellent leaving group whose release can be easily monitored spectrophotometrically due to its distinct color in solution, providing a convenient handle for kinetic analysis.[11]

Experimental Design and Protocols

The overall experimental workflow involves the synthesis of the necessary esters, followed by precise kinetic measurements of their hydrolysis, data analysis, and construction of the Hammett plot.

Figure 1. Overall experimental workflow from material preparation to final data analysis.

Protocol 1: Synthesis of 4-chloro-2-nitrophenyl p-X-benzoate Esters

This protocol describes a general and reliable method for synthesizing the required ester series.

Causality: Direct esterification between a carboxylic acid and a phenol is often inefficient. Converting the carboxylic acid to a highly reactive acyl chloride intermediate ensures a rapid and high-yield reaction with the 4-chloro-2-nitrophenol nucleophile.

Materials:

• para-Substituted benzoic acids (X = H, OCH₃, CH₃, Cl, NO₂)

• Thionyl chloride (SOCl₂)

• 4-chloro-2-nitrophenol

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Standard laboratory glassware, reflux condenser, magnetic stirrer

Procedure:

• Acyl Chloride Formation: a. In a round-bottom flask under an inert atmosphere (e.g., N₂), suspend the para-substituted benzoic acid (1.0 eq) in a minimal amount of anhydrous DCM. b. Add thionyl chloride (1.5 eq) dropwise at room temperature. Add a catalytic amount of DMF (1-2 drops). c. Fit the flask with a reflux condenser and gently heat the mixture to reflux for 1-2 hours, or until gas evolution (HCl, SO₂) ceases. d. Remove the excess thionyl chloride and DCM under reduced pressure to yield the crude acyl chloride. Use this directly in the next step.

• Esterification: a. Dissolve the crude acyl chloride in anhydrous DCM. b. In a separate flask, dissolve 4-chloro-2-nitrophenol (1.0 eq) and anhydrous pyridine (1.1 eq) in anhydrous DCM. c. Cool the phenol/pyridine solution to 0 °C in an ice bath. d. Add the acyl chloride solution dropwise to the cooled phenol/pyridine solution with vigorous stirring. e. Allow the reaction to warm to room temperature and stir for 4-6 hours or until completion (monitor by TLC). f. Quench the reaction with dilute HCl. Separate the organic layer, wash with saturated NaHCO₃ solution and brine, then dry over anhydrous Na₂SO₄. g. Remove the solvent under reduced pressure. Purify the crude ester by recrystallization (e.g., from ethanol) or flash column chromatography. h. Characterize the final product by ¹H NMR, ¹³C NMR, and melting point to confirm identity and purity.

Protocol 2: Kinetic Measurement of Alkaline Hydrolysis

This protocol uses UV-Vis spectrophotometry to determine the reaction rate.

Causality: The reaction rate depends on the concentrations of both the ester and the hydroxide ion. By using a buffer and ensuring [OH⁻] >> [Ester], the concentration of hydroxide remains effectively constant throughout the experiment. This simplifies the kinetics from second-order to pseudo-first-order, which is much easier to analyze.[12]

Materials & Equipment:

• Synthesized p-substituted 4-chloro-2-nitrophenyl benzoate esters

• Acetonitrile (spectroscopic grade)

• Sodium hydroxide (NaOH)

• Sodium bicarbonate (NaHCO₃) and Sodium carbonate (Na₂CO₃) for buffer preparation

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder (e.g., Peltier)

• Quartz cuvettes (1 cm path length)

• Calibrated pH meter

Procedure:

• Solution Preparation: a. Ester Stock Solutions: Prepare ~10 mM stock solutions of each purified ester in acetonitrile. b. Reaction Buffer: Prepare a 0.1 M carbonate buffer (pH 10.0) by dissolving appropriate amounts of NaHCO₃ and Na₂CO₃ in deionized water. Add NaOH to this buffer to achieve a final hydroxide concentration of 0.01 M. Confirm the final pH. This is the reaction medium.

• Spectrophotometric Setup: a. Set the spectrophotometer's temperature controller to a constant temperature (e.g., 30.0 °C ± 0.1 °C). Allow the system to equilibrate.[13][14] b. Determine the λ_max for the product, the 4-chloro-2-nitrophenolate anion. To do this, add a small amount of 4-chloro-2-nitrophenol to the reaction buffer and scan the absorbance from 300-600 nm. The peak absorbance is λ_max.

• Kinetic Run (for each ester): a. Pipette 2.0 mL of the reaction buffer into a quartz cuvette and place it in the thermostatted cell holder. Allow it to reach thermal equilibrium (~5-10 minutes). b. Set the spectrophotometer to kinetic mode, recording absorbance at λ_max every 15 seconds for a total duration sufficient for the reaction to reach >95% completion (e.g., 20-60 minutes, depending on the substituent). c. Blank the instrument with the cuvette containing the reaction buffer. d. To initiate the reaction, rapidly inject a small aliquot (e.g., 20 µL) of the ester stock solution into the cuvette. Quickly cap and invert the cuvette 2-3 times to mix, and immediately start the data acquisition. e. After the run is complete, allow the cuvette to stand for 10 half-lives or add a drop of concentrated NaOH to ensure complete hydrolysis, then record the final absorbance (A_∞).

Self-Validation: The reaction follows pseudo-first-order kinetics. A plot of ln(A_∞ - A_t) versus time (t) must yield a straight line. A high coefficient of determination (R² > 0.99) for this plot validates the kinetic order and the quality of the data.

Data Analysis and Interpretation

The raw absorbance data must be converted into second-order rate constants to construct the Hammett plot.

Figure 2. Step-by-step workflow for processing kinetic data to determine the Hammett reaction constant, ρ.

Step-by-Step Analysis:

• Calculate k_obs: For each kinetic run, plot ln(A_∞ - A_t) on the y-axis against time (t) on the x-axis. Perform a linear regression. The pseudo-first-order rate constant, k_obs , is the negative of the slope.[15]

• Calculate k: Convert the pseudo-first-order rate constant to the second-order rate constant, k , using the concentration of hydroxide in the reaction buffer. k = k_obs / [OH⁻]

• Compile Data: Create a table summarizing the results. Use established literature values for the Hammett para-substituent constants (σ_p).[16][17]

Table 1. Representative Data for Hammett Plot Construction (Note: Rate constant values are hypothetical for illustrative purposes.)

Substituent (X)	σ_p Value[16][17]	k (M⁻¹s⁻¹)	log(k)	log(kₓ/k₀)
-OCH₃	-0.27	0.085	-1.071	-0.602
-CH₃	-0.17	0.150	-0.824	-0.355
-H	0.00	0.350	-0.456	0.000
-Cl	0.23	1.15	0.061	0.517
-NO₂	0.78	15.2	1.182	1.638

• Construct Hammett Plot: Plot log(kₓ/k₀) on the y-axis versus the σ_p values on the x-axis.

• Determine ρ: Perform a linear regression on the plotted data. The slope of the resulting line is the reaction constant, ρ . A high R² value (>0.98) indicates a good correlation.

Interpretation of Results

For the alkaline hydrolysis of benzoate esters, a positive ρ value is expected, typically in the range of +2.0 to +2.5.[9]

• Positive Sign: This confirms the mechanistic hypothesis that negative charge builds up in the rate-determining transition state. The reaction is indeed accelerated by electron-withdrawing groups that stabilize this charge.

• Magnitude: A value around +2.2, for instance, indicates a high sensitivity to electronic effects. This is consistent with the formation of a charged intermediate directly adjacent to the aromatic ring system, allowing for efficient transmission of electronic effects.

Broader Applications in Drug Development

The principles of Hammett analysis are a foundational element of Quantitative Structure-Activity Relationships (QSAR), a critical tool in modern drug discovery.[7] Understanding how electronic modifications to a lead compound affect its properties can guide the design of more effective therapeutics.

• Prodrug Design: Many prodrugs are esters designed to be hydrolyzed by enzymes in vivo to release the active pharmaceutical ingredient (API). Hammett-type analyses can help tune the electronic properties of the ester to control its rate of hydrolysis, thereby optimizing the drug's release profile and bioavailability.[18]

• Enzyme Inhibitor Design: The binding of an inhibitor to an enzyme's active site often involves critical electronic interactions. By systematically varying substituents on an inhibitor scaffold and measuring binding affinity (e.g., Kᵢ), a Hammett analysis can reveal the electronic requirements for optimal binding, guiding the design of more potent inhibitors.[19]

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• Hammett Equation. (n.d.). University of Regensburg. Retrieved March 27, 2026, from [Link]

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• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. (2023, December 3). Preprints.org. Retrieved March 27, 2026, from [Link]

• Understanding the Hammett Equation. (n.d.). Scribd. Retrieved March 27, 2026, from [Link]

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• Table 7.1 Hammett substituent constants and their modified values. (n.d.). Moodle@Units. Retrieved March 27, 2026, from [Link]

• Hammett substituent constants. (n.d.). Stenutz. Retrieved March 27, 2026, from [Link]

• Table 1: Hammett constants for some common substituents. (n.d.). Retrieved March 27, 2026, from [Link]

• Electronic Displacement Effects- Definition, Types and Applications. (n.d.). Allen Overseas. Retrieved March 27, 2026, from [Link]

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• Vallance, C. (n.d.). Reaction Kinetics. University of Oxford. Retrieved March 27, 2026, from [Link]

• Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions. Wiley. (Reprinted by Dover Publications). Retrieved March 27, 2026, from [Link]

• Hammett Equation - Application and Questions. (2020, July 29). YouTube. Retrieved March 27, 2026, from [Link]

• Stereoelectronic Effects in Organic Chemistry: Influence on Mechanism and Selectivity. (2025, October 23). ResearchGate. Retrieved March 27, 2026, from [Link]

• Study of Electronic Effect in Organic Reactions Introduction. (n.d.). Francis Academic Press. Retrieved March 27, 2026, from [Link]

• Kinetic study of hydrolysis of ester with mineral acid by spectrophotometer at different temperature. (2023, December 6). Open Access Research Journal of Chemistry and Pharmacy. Retrieved March 27, 2026, from [Link]

• Chemical kinetics. (n.d.). Britannica. Retrieved March 27, 2026, from [Link]

• Chemical kinetics. (n.d.). Wikipedia. Retrieved March 27, 2026, from [Link]

• Experiment C: Hydrolysis of a Carboxylic Acid Ester. (n.d.). Retrieved March 27, 2026, from [Link]

• Understanding the Hammett Equation. (n.d.). Scribd. Retrieved March 27, 2026, from [Link]

• Anantakrishnan, S. V., & Krishnamurti, S. (n.d.). Kinetic studies in ester hydrolysis. Proceedings of the Indian Academy of Sciences - Section A. Retrieved March 27, 2026, from [Link]

• Kinetic study of hydrolysis of benzoates. Part XXIV—Variation of the ortho substituent effect with solvent in the alkaline hydrolysis of substituted phenyl benzoates. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• The transition-state acidity and carbonyl stretching frequency in ester hydrolysis. A substituent-effect approach. (2026, March 6). ResearchGate. Retrieved March 27, 2026, from [Link]

• Kinetics of the hydrolysis in 1 : 3 water–acetone of aliphatic esters having substituents in the alkyl group, catalysed by an acid resin or an acidic solution. (n.d.). Journal of the Chemical Society B: Physical Organic. Retrieved March 27, 2026, from [Link]

• Basic Hydrolysis of Esters - Saponification. (2022, October 27). Master Organic Chemistry. Retrieved March 27, 2026, from [Link]

• Hammett equation. (n.d.). Wikipedia. Retrieved March 27, 2026, from [Link]

• Designing Acid/Acid Co-Crystals through the Application of Hammett Substituent Constants. (2009, December 14). Crystal Growth & Design. Retrieved March 27, 2026, from [Link]

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• Mechanistic insights into the dynamic covalent bond chemistry of 2-pyridinecarboxaldehyde, a primary amine, and Zn(II). (n.d.). Chemical Science. Retrieved March 27, 2026, from [Link]

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• Theoretical Hammett Plot for the Gas-Phase Ionization of Benzoic Acid versus Phenol: A Computational Chemistry Lab Exercise. (2013, April 29). Journal of Chemical Education. Retrieved March 27, 2026, from [Link]

• A Robust, “One-Pot” Method for Acquiring Kinetic Data for Hammett Plots Used To Demonstrate Transmission of Substituent Effects in Reactions of Aromatic Ethyl Esters. (2014, December 24). Journal of Chemical Education. Retrieved March 27, 2026, from [Link]

• Linear Free Energy Relationships (LFERs): Applying the Hammett Equation to a Series of Substituted Benzoic Acid. (n.d.). Retrieved March 27, 2026, from [Link]

• A Robust, “One-Pot” Method for Acquiring Kinetic Data for Hammett Plots Used To Demonstrate Transmission of Substituent Effects in Reactions of Aromatic Ethyl Esters. (n.d.). Pendidikan Kimia. Retrieved March 27, 2026, from [Link]

• Hammett Deserved a Nobel Prize. (n.d.). eScholarship. Retrieved March 27, 2026, from [Link]

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Application Note: Continuous Spectrophotometric Monitoring of Hydrolase Activity Using 4-Chloro-2-Nitrophenyl Substrates

Target Audience: Researchers, biochemists, and drug development professionals engaged in enzyme kinetics, inhibitor screening, and assay development.

Introduction & Mechanistic Rationale

In high-throughput screening and detailed enzyme kinetic studies, continuous (real-time) spectrophotometric assays are vastly superior to end-point assays. They provide higher data density, immediate identification of non-linear kinetics (such as product inhibition or enzyme degradation), and significantly reduced handling time.

Historically, p-nitrophenyl (PNP) and o-nitrophenyl (ONP) glycosides or esters have been the gold standards for hydrolase assays. However, the leaving groups—p-nitrophenol and o-nitrophenol—have pKa values of 7.15 and 7.23, respectively. At physiological or slightly acidic pH (pH 5.0–7.0), these phenols remain largely protonated and colorless. Consequently, researchers are forced to use alkaline "stop solutions" (e.g., 1 M Na₂CO₃) to raise the pH and fully develop the yellow phenolate color, converting the assay into a labor-intensive end-point format.

The Halogenated Advantage (Causality of Assay Optimization): The introduction of an electron-withdrawing chlorine atom onto the nitrophenyl ring fundamentally alters the electronic landscape of the leaving group[1]. For instance, using 4-chloro-2-nitrophenyl β-D-galactopyranoside (CAS 33526-96-4)[] as a substrate releases 4-chloro-2-nitrophenol upon enzymatic cleavage. The strong inductive effect of the chlorine atom stabilizes the conjugate base, significantly lowering the pKa of the phenolic hydroxyl group to 6.48[3][4].

Because the pKa is shifted below physiological pH, a substantial fraction of the released 4-chloro-2-nitrophenol exists as the highly colored phenolate anion even at pH 6.5–7.0. This physicochemical shift is the core mechanism that allows for the continuous, real-time monitoring of enzyme activity without the need for alkaline quenching[1].

Physicochemical Properties of Nitrophenolic Leaving Groups

To select the optimal substrate for your specific assay pH, it is critical to compare the pKa and spectral properties of common nitrophenols. The table below summarizes why halogenated substrates are superior for continuous monitoring.

Leaving Group	pKa	Absorbance Maximum (Anion)	Suitability for Continuous Assay (pH 6.5 - 7.5)
p-Nitrophenol	7.15	400 - 405 nm	Poor (Requires alkaline stop solution)
o-Nitrophenol	7.23	410 - 420 nm	Poor (Requires alkaline stop solution)
4-Chloro-2-nitrophenol	6.48[3]	~415 - 420 nm	Excellent (Predominantly ionized at pH > 6.5)
2-Chloro-4-nitrophenol	5.45	~405 nm[5]	Excellent (Fully ionized at pH > 6.0)

Reaction Mechanism & Assay Workflow

Cleavage of 4-chloro-2-nitrophenyl substrates yielding the colored phenolate anion.

Step-by-step workflow for the continuous spectrophotometric enzyme assay.

Materials and Reagents

• Substrate: 4-Chloro-2-nitrophenyl β-D-galactopyranoside (or appropriate glycoside/ester for your target enzyme)[].

• Assay Buffer: 50 mM Sodium Phosphate Buffer, pH 7.0 (Ensure high buffering capacity to maintain pH during the reaction).

• Enzyme: Target hydrolase (e.g., β-galactosidase), purified or crude extract.

• Solvent: Dimethyl sulfoxide (DMSO) for substrate stock preparation.

• Equipment: UV-Vis Spectrophotometer or microplate reader with kinetic measurement capabilities and temperature control (set to 37°C).

Step-by-Step Experimental Protocol

Step 1: Reagent Preparation

• Substrate Stock (10 mM): Dissolve the 4-chloro-2-nitrophenyl substrate in 100% DMSO. Aliquot and store at -20°C protected from light.

  • Scientist Insight: Halogenated nitrophenyl substrates can undergo slow spontaneous hydrolysis in aqueous solutions. Always keep the concentrated stock in an anhydrous solvent to maintain structural integrity.

• Working Substrate Solution (1 mM): Dilute the stock 1:10 in Assay Buffer immediately prior to use.

• Enzyme Preparation: Dilute the enzyme in Assay Buffer to a concentration that yields a linear absorbance increase (ΔA/min) between 0.01 and 0.1 AU/min.

Step 2: Instrument Setup

• Set the spectrophotometer or microplate reader to read absorbance at 415 nm (or the empirically determined isosbestic point/maximum for your specific buffer system).

• Set the temperature control to 37°C (or the optimal temperature for your specific enzyme).

• Configure the kinetic read parameters: 1 reading every 15 seconds for a total of 10 minutes.

Step 3: Reaction Assembly (Self-Validating System) To ensure trustworthiness and data integrity, every assay must include proper controls. Set up the following reactions in a 96-well clear-bottom microplate (total volume = 200 µL/well):

• Test Reaction: 180 µL Working Substrate Solution + 20 µL Enzyme.

• Substrate Blank: 180 µL Working Substrate Solution + 20 µL Assay Buffer (Controls for spontaneous hydrolysis).

• Enzyme Blank: 180 µL Assay Buffer + 20 µL Enzyme (Controls for background absorbance of the protein extract).

Step 4: Initiation and Monitoring

• Pre-incubate the microplate containing the Working Substrate Solution and Blanks in the reader for 5 minutes at 37°C to ensure thermal equilibrium.

  • Scientist Insight: Temperature fluctuations directly impact the extinction coefficient and reaction rate, leading to non-linear initial velocities. Skipping this step is a common source of high standard deviation in kinetic assays.

• Rapidly add 20 µL of the Enzyme to the Test Reaction and Enzyme Blank wells using a multichannel pipette.

• Immediately initiate the kinetic read protocol.

Step 5: Data Analysis & Kinetics

• Determine the initial velocity ( V0​ ) by calculating the slope (ΔA/min) of the linear portion of the reaction curve (typically the first 2-5 minutes).

• Subtract the background rates to isolate true enzymatic activity:

  ΔAcorrected​/min=(ΔAtest​/min)−(ΔAsubstrate_blank​/min)−(ΔAenzyme_blank​/min)

• Convert the absorbance rate to specific activity using the Beer-Lambert Law ( A=ϵ⋅c⋅l ).

  • Determine the exact molar extinction coefficient ( ϵ ) of 4-chloro-2-nitrophenol in your specific Assay Buffer via a standard curve. (For related halogenated nitrophenols, ϵ can range from 10,000 to 14,580 M⁻¹ cm⁻¹ depending on pH and wavelength[5]).

  • Calculate Activity (µmol/min):

    Activity=ϵ(M−1cm−1)×Path_Length(cm)ΔAcorrected​/min×Total_Volume(L)​×106

Troubleshooting & Optimization

• Non-linear (Saturating) Kinetics Early in the Assay: The enzyme concentration is too high, leading to rapid substrate depletion or product inhibition. Solution: Dilute the enzyme 10-fold and repeat the assay.

• High Background in Substrate Blank: Spontaneous hydrolysis of the substrate has occurred. Solution: Ensure the stock solution is prepared in anhydrous DMSO and stored with desiccant. Do not store working aqueous solutions; prepare them fresh daily.

• Low Signal-to-Noise Ratio: The assay pH may be too low, causing the 4-chloro-2-nitrophenol to remain protonated. Solution: Verify the assay pH. If the enzyme strictly requires a highly acidic pH (e.g., pH < 4.5), continuous monitoring may still be challenging, and an end-point assay with an alkaline stop solution might be necessary.

References

• Evaluating N-benzylgalactonoamidines as putative transition state analogs for β-galactoside hydrolysis. PubMed Central (PMC). Available at: [Link]

• 4-Chloro-2-nitrophenol. ChemBK. Available at:[Link]

• pKa values. Stenutz. Available at: [Link]

• A Two-Component para-Nitrophenol Monooxygenase Initiates a Novel 2-Chloro-4-Nitrophenol Catabolism Pathway in Rhodococcus imtechensis RKJ300. PubMed Central (PMC). Available at: [Link]

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• 5. A Two-Component para-Nitrophenol Monooxygenase Initiates a Novel 2-Chloro-4-Nitrophenol Catabolism Pathway in Rhodococcus imtechensis RKJ300 - PMC [pmc.ncbi.nlm.nih.gov]

The Utility of 4-Chloro-2-nitrophenyl Esters in Elucidating Reaction Mechanisms: A Guide for Physical Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Activated Esters in Mechanistic Studies

In the realm of physical organic chemistry, the quest to understand reaction mechanisms is paramount. The rates and pathways of chemical transformations provide the fundamental knowledge required for rational reaction design, optimization, and the development of new synthetic methodologies. Activated esters, particularly those with electron-withdrawing substituents on the phenoxy leaving group, have long served as invaluable tools for these mechanistic investigations. Their enhanced reactivity and the ease with which their reactions can be monitored make them ideal probes for studying a wide range of chemical processes, most notably nucleophilic acyl substitution reactions.

This guide focuses on the application of a specific class of activated esters: 4-chloro-2-nitrophenyl esters . The strategic placement of both a chloro and a nitro group on the phenyl ring provides a unique combination of electronic and steric properties that can be exploited to gain deep insights into reaction mechanisms. We will explore the underlying principles that make these esters effective mechanistic probes, provide detailed protocols for their use in kinetic studies, and discuss the interpretation of the data obtained.

Theoretical Framework: Why 4-Chloro-2-nitrophenyl Esters?

The utility of 4-chloro-2-nitrophenyl esters in physical organic chemistry stems from the electronic properties of the 4-chloro-2-nitrophenoxide leaving group. The presence of two strong electron-withdrawing groups, the nitro group at the ortho position and the chloro group at the para position, significantly influences the reactivity of the ester and the stability of the resulting phenoxide anion.

• Enhanced Electrophilicity: The electron-withdrawing nature of the nitro and chloro groups polarizes the carbonyl carbon of the ester, making it more susceptible to nucleophilic attack. This enhanced reactivity allows for the study of reactions with a wider range of nucleophiles, including those that are weakly nucleophilic.

• Excellent Leaving Group Ability: The stability of the departing 4-chloro-2-nitrophenoxide ion is a key factor. The negative charge on the phenoxide is delocalized through resonance into the nitro group and, to a lesser extent, inductively withdrawn by the chloro group. A more stable leaving group leads to a lower activation energy for its departure, thus accelerating the reaction.[1][2][3] The relative stability of the leaving group is a critical parameter in determining whether a reaction will proceed and by what mechanism.[1]

• Spectroscopic Handle for Kinetic Analysis: The 4-chloro-2-nitrophenoxide anion has a distinct UV-Vis absorbance profile that differs significantly from the parent ester. This property is crucial for monitoring the progress of a reaction in real-time using spectrophotometry, allowing for the straightforward determination of reaction rates.

The interplay of these factors makes 4-chloro-2-nitrophenyl esters powerful tools for investigating:

• Nucleophilic Substitution Mechanisms: Determining whether a reaction proceeds through a concerted or a stepwise (e.g., via a tetrahedral intermediate) mechanism.[4][5][6]

• Brønsted and Hammett Relationships: Quantifying the sensitivity of a reaction to the basicity of the nucleophile (Brønsted analysis) or the electronic effects of substituents on the reactants (Hammett analysis).[7][8][9][10]

• Leaving Group Effects: Comparing the rates of reaction of a series of esters with different leaving groups to understand the role of the leaving group in the rate-determining step.

Application Note I: Synthesis of 4-Chloro-2-nitrophenyl Esters

The synthesis of 4-chloro-2-nitrophenyl esters is typically a straightforward process involving the coupling of a carboxylic acid with 4-chloro-2-nitrophenol.

Protocol: Synthesis of a Generic 4-Chloro-2-nitrophenyl Ester

Materials:

• Carboxylic acid of interest

• 4-Chloro-2-nitrophenol

• Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-(Dimethylamino)pyridine (DMAP) (catalytic amount)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the carboxylic acid (1.0 eq) and 4-chloro-2-nitrophenol (1.1 eq) in anhydrous DCM.

• Addition of Coupling Reagents: To the stirred solution, add a catalytic amount of DMAP (0.1 eq). In a separate flask, dissolve DCC or EDC (1.2 eq) in a small amount of anhydrous DCM.

• Reaction: Slowly add the solution of the coupling agent to the reaction mixture at 0 °C (ice bath). Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) byproduct (if DCC was used). If EDC was used, the urea byproduct is water-soluble and can be removed during an aqueous work-up.

• Extraction: Wash the filtrate successively with 1 M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄.

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired 4-chloro-2-nitrophenyl ester.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The coupling reagents (DCC, EDC) are sensitive to moisture, which can lead to the formation of unwanted byproducts.

• Inert Atmosphere: Prevents side reactions with atmospheric oxygen and moisture.

• Catalytic DMAP: Acts as a nucleophilic catalyst to accelerate the esterification reaction.

• Aqueous Work-up: Removes unreacted starting materials, the coupling agent, and byproducts.

Application Note II: Probing Reaction Mechanisms with Kinetic Studies

The primary application of 4-chloro-2-nitrophenyl esters in physical organic chemistry is in the study of reaction kinetics to elucidate mechanisms. The aminolysis of these esters serves as a classic example.

Protocol: Kinetic Analysis of the Aminolysis of a 4-Chloro-2-nitrophenyl Ester

Objective: To determine the rate law and mechanism of the reaction between a 4-chloro-2-nitrophenyl ester and a primary or secondary amine.

Materials:

• Synthesized 4-chloro-2-nitrophenyl ester

• A series of amines with varying basicity (for Brønsted analysis)

• A suitable solvent (e.g., acetonitrile, DMSO, or a buffered aqueous solution)

• UV-Vis spectrophotometer with a thermostatted cell holder

Procedure:

• Preparation of Stock Solutions: Prepare a stock solution of the 4-chloro-2-nitrophenyl ester in the chosen solvent. Prepare a series of stock solutions of the amines at different concentrations.

• Kinetic Runs:

  • Set the UV-Vis spectrophotometer to monitor the absorbance of the 4-chloro-2-nitrophenoxide anion at its λ_max (typically around 400 nm).

  • Equilibrate the ester solution in a cuvette inside the thermostatted cell holder at the desired temperature.

  • Initiate the reaction by injecting a small volume of the amine stock solution into the cuvette, ensuring rapid mixing.

  • Record the absorbance as a function of time.

• Data Analysis:

  • Under pseudo-first-order conditions (i.e., [Amine] >> [Ester]), the observed rate constant (k_obs) can be determined by fitting the absorbance vs. time data to a first-order exponential equation.

  • Repeat the experiment with varying concentrations of the amine to determine the dependence of k_obs on the amine concentration. A plot of k_obs vs. [Amine] will reveal the order of the reaction with respect to the amine.

Interpreting the Results:

The relationship between k_obs and the amine concentration can provide significant mechanistic insight.

• Linear Plot: A linear plot of k_obs vs. [Amine] that passes through the origin is indicative of a second-order reaction (first-order in both ester and amine). This is often consistent with a concerted mechanism or a stepwise mechanism where the initial nucleophilic attack is the rate-determining step.[4][5]

• Non-linear (Upward Curving) Plot: An upward curving plot suggests a more complex mechanism, possibly involving a change in the rate-determining step or the involvement of a second molecule of the amine in the transition state (general base catalysis).[6][11]

Data Presentation and Analysis

Table 1: Hypothetical Kinetic Data for the Aminolysis of 4-Chloro-2-nitrophenyl Acetate with Piperidine

[Piperidine] (M)	k_obs (s⁻¹)
0.01	0.05
0.02	0.10
0.04	0.20
0.06	0.30
0.08	0.40

A plot of this data would yield a straight line, from which the second-order rate constant (k₂) can be determined from the slope.

Visualizing Reaction Mechanisms

Diagram 1: General Workflow for Kinetic Analysis

Caption: Workflow for kinetic analysis of aminolysis.

Diagram 2: Proposed Stepwise Mechanism for Aminolysis

Caption: Stepwise mechanism for ester aminolysis.

Advanced Applications: Brønsted and Hammett Analyses

By systematically varying the structure of the nucleophile or the ester, one can gain deeper mechanistic insights.

• Brønsted Analysis: A series of amines with different pKa values are reacted with the same 4-chloro-2-nitrophenyl ester. A plot of log(k₂) vs. the pKa of the conjugate acid of the amine (a Brønsted plot) can reveal the degree of bond formation in the transition state. The slope of this plot, the Brønsted coefficient (β), provides information about the charge development on the nitrogen atom of the amine in the transition state.[4][5][6]

• Hammett Analysis: A series of 4-chloro-2-nitrophenyl esters with different substituents on the acyl portion (the "R" group) are reacted with the same amine. A plot of log(k₂) vs. the Hammett substituent constant (σ) for the substituents on the acyl group can reveal the electronic demand of the reaction at the carbonyl carbon. The slope of this plot, the Hammett reaction constant (ρ), indicates the sensitivity of the reaction to electronic effects.[7][8][9][10]

Conclusion

4-Chloro-2-nitrophenyl esters are versatile and powerful tools for the physical organic chemist. Their enhanced reactivity, the excellent leaving group ability of the 4-chloro-2-nitrophenoxide, and the convenient spectroscopic properties of the leaving group make them ideal substrates for kinetic and mechanistic studies. By employing the protocols and analytical methods outlined in this guide, researchers can gain a deeper understanding of the fundamental principles governing chemical reactivity.

References

• Castro, E. A., et al. (1997). Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Chlorothionoformates. The Journal of Organic Chemistry, 62(1), 125-129. [Link]

• Castro, E. A., et al. (2001). Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Chloroformates in Aqueous Solution. The Journal of Organic Chemistry, 66(18), 6130-6135. [Link]

• Castro, E. A., et al. (2001). Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Chloroformates in Aqueous Solution. PubMed, 11559174. [Link]

• Kocalar, S., et al. (2021). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Journal of Emerging Investigators, 4. [Link]

• Castro, E. A., et al. (1996). Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Ethyl Thionocarbonates. The Journal of Organic Chemistry, 61(11), 3501-3505. [Link]

• Katzenellenbogen, J. A., et al. (2012). Synthesis and evaluation of 11β-(4-Substituted phenyl) estradiol analogs: Transition from estrogen receptor agonists to antagonists. PMC, 3432314. [Link]

• Um, I. H., et al. (2008). Aminolysis of 4-nitrophenyl phenyl carbonate and thionocarbonate: Effects of amine nature and modification of electrophilic center from C=O to C=S on reactivity and mechanism. ResearchGate. [Link]

• JETIR. (2019). Green and Simple method for the synthesis of Phenolic esters and their catalytic de-protection. JETIR, 6(6). [Link]

• Wikipedia. (n.d.). Leaving group. Retrieved from [Link]

• Google Patents. (n.d.). Process for the synthesis of phenyl esters.

• Inventiva Pharma. (n.d.). Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. Retrieved from [Link]

• Wang, C., et al. (2022). Strategies for synthesizing meta-substituted phenols and phenyl ethers: overcoming the ortho–para positioning challenge in benzene rings. New Journal of Chemistry, 46(31), 14785-14800. [Link]

• Master Organic Chemistry. (2026, January 22). What Makes A Good Leaving Group. Retrieved from [Link]

• Um, I. H., et al. (2007). Nonlinear Hammett plots in pyridinolysis of 2,4-dinitrophenyl X-substituted benzoates: Change in RDS versus resonance contribution. ResearchGate. [Link]

• Kocalar, S., et al. (2021). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Journal of Emerging Investigators. [Link]

• University of Washington. (2012). Linear Free Energy Relationships (LFERs): Applying the Hammett Equation to a Series of Substituted Benzoic Acids and Phenols. Retrieved from [Link]

• List, B., et al. (2024). Highly Acidic Electron-Rich Brønsted Acids Accelerate Asymmetric Pictet-Spengler Reactions by Virtue of Stabilizing Cation-π Interactions. PubMed, 39361889. [Link]

• Soderberg, T. (2019, August 12). 8.5: Leaving Groups. Chemistry LibreTexts. [Link]

• Haskali, M. B., et al. (2020). 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules. PMC, 7586522. [Link]

• Chemistry Stack Exchange. (2021, October 29). Nitro as a leaving group in an aromatic ring. Retrieved from [Link]

• Google Patents. (n.d.). Preparation of 4-chloro-2-nitrophenol.

• Haskali, M. B., et al. (2020). 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules. RSC Publishing. [Link]

• Wang, Y., et al. (2023). Fully Flexible Covalent Organic Frameworks for Fluorescence Sensing 2,4,6-Trinitrophenol and p-Nitrophenol. MDPI. [Link]

• Epp, J. B., et al. (2019). Identification and Synthesis of a Nitrophenyl Metabolite of Rinskor Active from Terrestrial Aerobic Soil Studies. Organic Process Research & Development, 23(9), 2021-2029. [Link]

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• 5. Kinetics and Mechanism of the Aminolysis of Phenyl and 4-Nitrophenyl Chloroformates in Aqueous Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
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• 8. emerginginvestigators.org [emerginginvestigators.org]
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• 10. Highly Acidic Electron-Rich Brønsted Acids Accelerate Asymmetric Pictet-Spengler Reactions by Virtue of Stabilizing Cation-π Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
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Determining Second-Order Rate Constants for the Hydrolysis of 4-chloro-2-nitrophenyl 4-hydroxybenzoate: An Application Note

For: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a detailed protocol for determining the second-order rate constant of the alkaline hydrolysis of 4-chloro-2-nitrophenyl 4-hydroxybenzoate. The methodology leverages UV-Vis spectrophotometry to monitor the reaction progress by observing the formation of the phenolate product. This guide offers a comprehensive walkthrough of the experimental setup, data acquisition, and subsequent analysis required to accurately calculate the rate constant. The principles and techniques described herein are broadly applicable to the kinetic analysis of similar ester hydrolysis reactions, providing a foundational framework for researchers in chemical kinetics and drug development.

Introduction

The study of reaction kinetics is fundamental to understanding reaction mechanisms, optimizing process conditions, and predicting the stability of chemical compounds. For professionals in drug development, determining the rate of hydrolysis of ester-containing compounds is crucial for predicting their in-vivo stability and shelf-life. 4-chloro-2-nitrophenyl 4-hydroxybenzoate serves as a model compound for activated phenyl esters, which are susceptible to nucleophilic attack. Its hydrolysis under alkaline conditions is a classic example of a second-order reaction, where the rate is dependent on the concentration of both the ester and the hydroxide ion.

The alkaline hydrolysis of esters, particularly those with electron-withdrawing groups on the phenyl ring, proceeds through a nucleophilic acyl substitution mechanism. The hydroxide ion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This results in the formation of a tetrahedral intermediate, which then collapses to yield a carboxylate and a phenolate. The rate of this reaction can be conveniently monitored using UV-Vis spectrophotometry, as the formation of the phenolate product often results in a significant change in the absorbance spectrum.[1]

This application note will detail a robust and reproducible protocol for determining the second-order rate constant for the alkaline hydrolysis of 4-chloro-2-nitrophenyl 4-hydroxybenzoate. We will cover the theoretical underpinnings, practical experimental procedures, and the necessary data analysis to derive this critical kinetic parameter.

Principle of the Method

The alkaline hydrolysis of 4-chloro-2-nitrophenyl 4-hydroxybenzoate (ester) with a base, such as sodium hydroxide (NaOH), can be represented by the following equation:

4-chloro-2-nitrophenyl 4-hydroxybenzoate + 2OH⁻ → 4-hydroxybenzoate⁻ + 4-chloro-2-nitrophenolate⁻ + H₂O

The reaction is second-order overall, with the rate law expressed as:

Rate = k[Ester][OH⁻]

where:

• k is the second-order rate constant.

• [Ester] is the concentration of 4-chloro-2-nitrophenyl 4-hydroxybenzoate.

• [OH⁻] is the concentration of the hydroxide ion.

To simplify the kinetic analysis, the reaction is often carried out under pseudo-first-order conditions.[2] This is achieved by using a large excess of one reactant, in this case, the hydroxide ion. Under these conditions, the concentration of the hydroxide ion remains effectively constant throughout the reaction. The rate law can then be simplified to:

Rate = k'[Ester]

where k' = k[OH⁻] is the pseudo-first-order rate constant.

The integrated rate law for a pseudo-first-order reaction is:

ln([Ester]t / [Ester]₀) = -k't

or in terms of absorbance, if the product is the only species absorbing at the monitoring wavelength:

ln(A∞ - At) = -k't + ln(A∞ - A₀)

where:

• [Ester]t is the concentration of the ester at time t.

• [Ester]₀ is the initial concentration of the ester.

• At is the absorbance at time t.

• A∞ is the absorbance at the completion of the reaction.

• A₀ is the initial absorbance.

By plotting ln(A∞ - At) versus time (t) , a straight line should be obtained with a slope of -k' .[2] The second-order rate constant, k , can then be determined from the relationship k = k' / [OH⁻] .

Materials and Equipment

Reagents

• 4-chloro-2-nitrophenyl 4-hydroxybenzoate (synthesis may be required if not commercially available)

• Sodium hydroxide (NaOH), analytical grade

• Potassium hydrogen phthalate (KHP), primary standard

• Phenolphthalein indicator

• Acetonitrile (ACN), HPLC grade

• Deionized water

Equipment

• UV-Vis spectrophotometer with temperature control

• Quartz cuvettes (1 cm path length)

• Volumetric flasks (various sizes)

• Pipettes (various sizes)

• Magnetic stirrer and stir bars

• pH meter

• Analytical balance

• Timer

Experimental Protocols

Synthesis of 4-chloro-2-nitrophenyl 4-hydroxybenzoate (if necessary)

While this compound may be commercially available, a synthesis can be performed by reacting 4-hydroxybenzoic acid with 4-chloro-2-nitrophenol in the presence of a coupling agent like dicyclohexylcarbodiimide (DCC) or by converting 4-hydroxybenzoic acid to its acid chloride followed by reaction with 4-chloro-2-nitrophenol. The product should be purified by recrystallization or column chromatography and its identity and purity confirmed by techniques such as NMR, IR, and melting point analysis.

Preparation of Solutions

4.2.1. Standardization of NaOH Solution

It is crucial to accurately know the concentration of the sodium hydroxide solution.

• Accurately weigh approximately 0.4 g of KHP (dried at 110 °C for 1 hour and cooled in a desiccator) and dissolve it in approximately 50 mL of deionized water in a 250 mL Erlenmeyer flask.

• Add 2-3 drops of phenolphthalein indicator.

• Titrate the KHP solution with the prepared NaOH solution until a faint pink color persists for at least 30 seconds.

• Repeat the titration at least two more times and calculate the average molarity of the NaOH solution.

4.2.2. Preparation of Stock and Working Solutions

• Ester Stock Solution (e.g., 1 mM): Accurately weigh the required amount of 4-chloro-2-nitrophenyl 4-hydroxybenzoate and dissolve it in a known volume of acetonitrile to prepare a stock solution.

• NaOH Working Solutions: Prepare a series of NaOH solutions of different concentrations (e.g., 0.01 M, 0.02 M, 0.03 M, 0.04 M, 0.05 M) by diluting a standardized stock solution of NaOH with deionized water.

Spectrophotometric Kinetic Measurements

• Determine the Wavelength of Maximum Absorbance (λmax):

  • Prepare a solution containing the final expected concentration of the 4-chloro-2-nitrophenolate product. This can be done by allowing a reaction mixture to go to completion or by preparing a solution of 4-chloro-2-nitrophenol in a basic solution.

  • Scan the absorbance of this solution over a suitable wavelength range (e.g., 300-500 nm) to determine the λmax of the product. The formation of the 4-nitrophenolate ion is typically associated with a strong absorbance in the visible region.[1]

• Kinetic Run:

  • Set the spectrophotometer to the determined λmax and equilibrate the cell holder to the desired temperature (e.g., 25 °C).

  • Pipette the required volume of the NaOH working solution and deionized water into a quartz cuvette.

  • Place the cuvette in the spectrophotometer and allow it to thermally equilibrate.

  • To initiate the reaction, rapidly add a small, known volume of the ester stock solution to the cuvette, quickly mix by inverting the cuvette (or using a cuvette stirrer), and immediately start recording the absorbance as a function of time.

  • Record the absorbance at regular time intervals until the reaction is complete (i.e., the absorbance value becomes constant). This is the A∞ value.

  • Repeat the kinetic run for each of the different NaOH concentrations.

Data Analysis and Calculation of the Second-Order Rate Constant

Determination of the Pseudo-First-Order Rate Constant (k')

For each kinetic run (i.e., for each NaOH concentration):

• Tabulate the time (t) and absorbance (At) data.

• Calculate ln(A∞ - At) for each time point.

• Plot ln(A∞ - At) versus time (t).

• The plot should be a straight line, confirming pseudo-first-order kinetics.

• Determine the slope of the line using linear regression. The slope is equal to -k'. Therefore, k' = -slope .

Determination of the Second-Order Rate Constant (k)

• Tabulate the calculated pseudo-first-order rate constants (k') and the corresponding hydroxide ion concentrations ([OH⁻]).

• Plot k' versus [OH⁻].

• This plot should also be a straight line passing through or close to the origin.

• The slope of this line is the second-order rate constant, k .

Visualization of Workflow and Data

Experimental Workflow Diagram

Caption: Experimental workflow for determining the second-order rate constant.

Expected Data Representation

Table 1: Hypothetical Data from a Single Kinetic Run

Time (s)	Absorbance (At)	A∞ - At	ln(A∞ - At)
0	0.100	0.900	-0.105
30	0.350	0.650	-0.431
60	0.550	0.450	-0.799
90	0.700	0.300	-1.204
120	0.800	0.200	-1.609
...	...	...	...

| ∞ | 1.000 | 0.000 | - |

Table 2: Summary of Pseudo-First-Order Rate Constants

[NaOH] (M)	k' (s⁻¹)
0.01	0.012
0.02	0.025
0.03	0.036
0.04	0.049

| 0.05 | 0.061 |

Reaction Scheme

Caption: Proposed mechanism for the alkaline hydrolysis of the ester.

Trustworthiness and Self-Validation

The protocol described incorporates several self-validating steps to ensure the trustworthiness of the results:

• Linearity of Pseudo-First-Order Plots: A high coefficient of determination (R² > 0.99) for the plots of ln(A∞ - At) versus time for each kinetic run validates the assumption of pseudo-first-order kinetics.

• Linearity of the Second-Order Plot: A strong linear relationship (R² > 0.99) in the plot of k' versus [OH⁻] that passes through the origin confirms the second-order nature of the reaction with respect to the ester and hydroxide ion.

• Reproducibility: Repeating kinetic runs at the same concentration of NaOH should yield consistent k' values, demonstrating the reproducibility of the experimental technique.

• Temperature Control: Maintaining a constant temperature is critical as rate constants are highly temperature-dependent. The use of a temperature-controlled spectrophotometer is essential for obtaining reliable data.

Conclusion

This application note provides a comprehensive and detailed protocol for the determination of the second-order rate constant for the alkaline hydrolysis of 4-chloro-2-nitrophenyl 4-hydroxybenzoate. By following the described procedures for solution preparation, kinetic measurements, and data analysis, researchers can obtain accurate and reliable kinetic data. The principles and techniques outlined are fundamental to the study of chemical kinetics and have broad applications in fields such as medicinal chemistry, pharmacology, and process chemistry.

References

• Akhtar, N., Ahmad, H. B., & Hussain, M. (2012). Kinetic Investigation of Hydrolysis of Keto Esters Spectrophotometrically. Asian Journal of Chemistry, 24(5), 2054–2056.
• Roy, R. S. (1969). Spectrophotometric estimation of ester hydrolysis. Analytical Chemistry, 41(13), 1724–1725.
• Kumar, A., & Singh, R. (2023). Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. Open Access Research Journal of Chemistry and Pharmacy, 9(6), 062-067.
• Hammett, L. P. (2017).

• Determination of the rate constant for the hydrolysis of ester Short Procedure. (n.d.). Retrieved from [Link]

• Williams, A. (1970). Alkaline hydrolysis of substituted phenyl N-phenylcarbamates. Structure–reactivity relationships consistent with an E1cB mechanism. Journal of the Chemical Society, Perkin Transactions 2, 808-812.
• Bahram, M., & Gorji, S. (2010). Estimation of the Rate Constants of Second Order Reactions Using Mean Centering of Ratio Spectra. Journal of the Iranian Chemical Society, 7(4), 946-956.
• Um, I. H., & Buncel, E. (2006). Alkaline Hydrolysis of 4-Nitrophenyl X-Substituted-Benzoates Revisited: New Insights from Yukawa-Tsuno Equation. Bulletin of the Korean Chemical Society, 27(5), 681-684.
• Walbiner, M., & Fischer, H. (1993). Kinetics and Equilibrium Constants for Reactions of α-Phenyl-Substituted Cyclopropylcarbinyl Radicals. Journal of the American Chemical Society, 115(14), 6430-6439.
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• Bustamante, F., Canete, A., Castillo, R., & Santos, J. G. (2006). Kinetic and theoretical studies on the mechanism of intramolecular catalysis in phenyl ester hydrolysis. The Journal of organic chemistry, 71(20), 7767–7773.
• Walz, T. M., & Tanko, J. M. (2002). Determination of relative rate constants for hydrogen abstraction by p-fluorophenyl radicals from fatty acid esters. The Journal of organic chemistry, 67(16), 5800–5803.
• Benitez, F. J., Beltran-Heredia, J., Acero, J. L., & Gonzalez, T. (2000). Degradation of trace aqueous 4-chloro-2-nitrophenol occurring in pharmaceutical industrial wastewater by ozone.

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• CN101481311A - Preparation of 4-chloro-2-nitrophenol - Google Patents. (n.d.).
• Moreno-Fuquen, R., Martinez, J. R., & Ellena, J. (2015). Crystal structure of 4-formyl-2-nitrophenyl 4-chloro-2-nitrobenzoate. Acta crystallographica.
• El-Brolosy, T. A., & Al-Shehri, S. M. (2006). Kinetics of the pH-independent hydrolyses of 4-nitrophenyl chloroformate and 4-nitrophenyl heptafluorobutyrate in water-acetonitrile mixtures: Consequences of solvent composition and ester hydrophobicity. Journal of Physical Organic Chemistry, 19(11), 793-802.
• Kumar, R., Sharma, G., Kumar, A., & Chaudhary, S. (2022). Synergistic effects of steric constraints and non-covalent interactions in copper(ii) chloro-nitro-benzoato complexes: synthesis, structural characterization, theoretical investigations, antimicrobial studies, and molecular docking analyses. New Journal of Chemistry, 46(29), 13993-14009.
• Britton, Z. T., & Wilson, D. J. (2021). pH Dependent Mechanisms of Hydrolysis of 4-Nitrophenyl β-D-Glucoside. ChemRxiv.
• Al-Thabaiti, S. A., & El-Mossalamy, E. H. (2023). The Competition between 4-Nitrophenol Reduction and BH 4 − Hydrolysis on Metal Nanoparticle Catalysts.
• Beltran-Heredia, J., Torregrosa, J., Garcia, J., & Dominguez, J. R. (2001). Determination of absolute second-order rate constant (k) between indigo and Á OH by competition kinetics method in the electro-Fenton process.
• CN105732392A - Method for preparing 4'-chloro-2-nitrobiphenyl - Google Patents. (n.d.).
• Siddiqui, H. L., Ahmad, S., & Iqbal, R. (2012). Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. International Journal of Molecular Sciences, 13(3), 3858–3866.

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• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. asianpubs.org [asianpubs.org]

Application Note &amp; Protocols: Elucidating Enzyme Catalytic Mechanisms with 4-chloro-2-nitrophenyl 4-hydroxybenzoate

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 4-chloro-2-nitrophenyl 4-hydroxybenzoate (CNP-HB) , a specialized chromogenic substrate, for the in vitro study of hydrolase catalytic mechanisms. We will delve into the substrate's rational design, the principles of the spectrophotometric assay, detailed protocols for determining enzyme kinetics, and the interpretation of results. The methodologies described herein are designed to be robust and self-validating, providing a reliable framework for characterizing enzymes such as esterases, lipases, and some proteases.

Introduction: The Need for Precise Catalytic Probes

The study of enzyme kinetics is fundamental to understanding biological pathways, developing novel therapeutics, and engineering industrial biocatalysts. A cornerstone of these studies is the use of substrates that, upon enzymatic action, produce a readily detectable signal. Chromogenic substrates are invaluable tools that link catalytic turnover to a measurable change in color, enabling continuous, real-time monitoring of enzyme activity.[1][2]

While various p-nitrophenyl (pNP) esters are widely used, the unique electronic properties of 4-chloro-2-nitrophenyl 4-hydroxybenzoate (CNP-HB) offer distinct advantages for mechanistic studies.

Rationale for the CNP-HB Substrate Design:

• Ester Bond Scaffolding: The central ester linkage serves as the target for a broad range of hydrolytic enzymes, including esterases and lipases, which catalyze the cleavage of this bond.[3][4]

• Acyl Moiety (4-hydroxybenzoate): This portion of the molecule is released as 4-hydroxybenzoic acid upon hydrolysis. Its structure can be relevant for enzymes involved in the metabolism of parabens or other benzoate derivatives.[5]

• Chromogenic Leaving Group (4-chloro-2-nitrophenol): The key to the assay lies in the 4-chloro-2-nitrophenyl group. The presence of two strong electron-withdrawing groups (chloro and nitro) makes the corresponding phenolate an excellent, stable leaving group. This enhanced electrophilicity at the carbonyl carbon can facilitate nucleophilic attack by the enzyme's active site, making CNP-HB a highly sensitive substrate.[2][6] Upon cleavage and under alkaline conditions, it is released as the intensely colored 4-chloro-2-nitrophenolate ion, which can be quantified spectrophotometrically.[7]

Principle of the Assay: A Spectrophotometric Approach

The enzymatic hydrolysis of CNP-HB yields two products: 4-hydroxybenzoic acid and 4-chloro-2-nitrophenol.

Enzymatic Reaction

The reaction proceeds as follows: 4-chloro-2-nitrophenyl 4-hydroxybenzoate (colorless) + H₂O --(Hydrolase Enzyme)--> 4-hydroxybenzoic acid + 4-chloro-2-nitrophenol (colorless)

In its protonated form, 4-chloro-2-nitrophenol is largely colorless. However, by increasing the pH of the solution above its pKa, the hydroxyl group is deprotonated, forming the 4-chloro-2-nitrophenolate anion. This anion exhibits a strong absorbance at approximately 405-420 nm, allowing for direct and continuous measurement of product formation.

Caption: Enzymatic hydrolysis of CNP-HB.

Experimental Protocols

This section provides a self-validating, step-by-step methodology for using CNP-HB to characterize enzyme activity.

Materials and Reagents

• Substrate: 4-chloro-2-nitrophenyl 4-hydroxybenzoate (CNP-HB)

• Product Standard: 4-chloro-2-nitrophenol (CNP)

• Solvent: Dimethyl sulfoxide (DMSO) for preparing stock solutions.

• Buffer: 50 mM Tris-HCl or Sodium Phosphate buffer, pH 7.0-8.5. The optimal pH should be determined empirically for the enzyme of interest.

• Enzyme: Purified hydrolase of interest.

• Stopping Reagent: 1 M Sodium Carbonate (Na₂CO₃) or 0.1 M Sodium Hydroxide (NaOH) to terminate the reaction and develop color for endpoint assays.

• Instrumentation: UV-Vis spectrophotometer or microplate reader capable of measuring absorbance at 410 nm.

• Consumables: 1.5 mL microcentrifuge tubes, 96-well clear flat-bottom microplates or quartz cuvettes.

Protocol Part A: Reagent Preparation

Causality: Proper reagent preparation is critical for reproducibility. Stock solutions in DMSO ensure substrate solubility and stability, while working solutions are diluted in aqueous buffer to minimize solvent effects on enzyme structure and function.

• CNP-HB Stock (100 mM): Dissolve the required mass of CNP-HB in 100% DMSO. Store in small aliquots at -20°C, protected from light.

• CNP Standard Stock (10 mM): Dissolve 4-chloro-2-nitrophenol in 100% DMSO. Store at -20°C.

• Assay Buffer: Prepare the desired buffer (e.g., 50 mM Tris-HCl, pH 8.0) and bring to the desired assay temperature (e.g., 25°C or 37°C).

• Enzyme Working Solution: Dilute the enzyme stock to a suitable concentration in cold assay buffer immediately before use. The optimal concentration should result in a linear rate of product formation for at least 5-10 minutes.

Protocol Part B: Generation of a 4-chloro-2-nitrophenol (CNP) Standard Curve

Trustworthiness: A standard curve is essential for converting absorbance values (a relative unit) into the absolute concentration of the product. This self-validating step ensures that data is quantitative and comparable across experiments.

• Prepare a series of dilutions of the 10 mM CNP standard stock in assay buffer to achieve final concentrations from 0 µM to 200 µM in a total volume of 200 µL (for a 96-well plate).

• Add stopping reagent to each well to ensure the pH is alkaline and the chromophore is fully developed.

• Measure the absorbance at 410 nm (A₄₁₀).

• Subtract the absorbance of the 0 µM blank from all other readings.

• Plot the corrected A₄₁₀ values against the known CNP concentration (µM).

• Perform a linear regression to obtain the slope of the line. This slope is the molar extinction coefficient (ε) under these specific assay conditions, which will be used to calculate product concentration via the Beer-Lambert law (A = εcl).

CNP Concentration (µM)	Absorbance at 410 nm (Example)
0	0.050
25	0.275
50	0.500
100	0.950
150	1.400
200	1.850

Protocol Part C: Continuous Enzyme Kinetic Assay

Expertise: A continuous assay, where data is collected in real-time, is superior to endpoint assays for determining initial velocities (V₀) as it allows for the clear identification of the linear phase of the reaction, avoiding underestimation of the rate due to substrate depletion or product inhibition.[8]

• Setup: In a 96-well plate or cuvette, add the assay buffer and the required volume of CNP-HB substrate (diluted from the stock) to reach the desired final concentration. For determining Kₘ and Vₘₐₓ, a range of substrate concentrations (e.g., 0.1 to 10 times the expected Kₘ) should be used.

• Controls: Include a "no-enzyme" control for each substrate concentration to measure the rate of non-enzymatic, spontaneous hydrolysis of the substrate.

• Equilibration: Incubate the plate/cuvette at the desired assay temperature for 5 minutes to ensure thermal equilibrium.

• Initiation: Start the reaction by adding the enzyme working solution. Mix quickly but gently.

• Measurement: Immediately begin recording the absorbance at 410 nm every 15-30 seconds for 5-15 minutes.

Workflow Visualization

Caption: Complete experimental workflow.

Data Analysis and Interpretation

• Calculate Initial Velocity (V₀):

  • For each substrate concentration, plot Absorbance vs. Time (seconds).

  • Identify the initial linear portion of the curve. The slope of this line (ΔA/Δt) is the initial rate in Absorbance units per second.

  • Subtract the slope of the corresponding "no-enzyme" control to correct for background hydrolysis.

  • Convert this rate to µM/min using the molar extinction coefficient (ε) derived from the standard curve and the path length (l, typically 1 cm) using the formula: V₀ (µM/s) = (ΔA/Δt) / (ε * l)

• Determine Kinetic Parameters:

  • Plot the calculated initial velocities (V₀) against the corresponding substrate concentrations ([S]).

  • Fit the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism, R): V₀ = (Vₘₐₓ * [S]) / (Kₘ + [S])

  • This analysis will yield values for Kₘ (the Michaelis constant) and Vₘₐₓ (the maximum reaction velocity).

Parameter	Definition	Significance
Kₘ	Michaelis Constant	The substrate concentration at which the reaction velocity is half of Vₘₐₓ. It is an inverse measure of the enzyme's apparent affinity for the substrate; a lower Kₘ indicates a higher affinity.
Vₘₐₓ	Maximum Velocity	The maximum rate of the reaction when the enzyme is saturated with the substrate. It is proportional to the enzyme concentration and reflects the catalytic efficiency.
k_cat_	Turnover Number	Calculated as Vₘₐₓ / [E]ₜ, where [E]ₜ is the total enzyme concentration. It represents the number of substrate molecules converted to product per enzyme molecule per unit time.
k_cat_/Kₘ	Catalytic Efficiency	A measure of how efficiently an enzyme converts a substrate to a product. It accounts for both binding (Kₘ) and catalysis (k_cat_).

References

• Green, Z. A., & Meek, S. J. (2014). A rapid spectrophotometric method for the determination of esterase activity. PubMed Central. [Link]

• Valdes, J. J., & Chambers, J. P. (1990). A Colorimetric Esterase Assay. Defense Technical Information Center. [Link]

• Helier Scientific Ltd. (n.d.). Chromogenic substrates for the assay of Esterase and Lipase (EC 3.1). Helier Scientific. [Link]

• He, D. (2003). A continuous spectrophotometric assay for the determination of diamondback moth esterase activity. Archives of Insect Biochemistry and Physiology. [Link]

• Grognux, J., et al. (2012). Universal chromogenic substrates for lipases and esterases. ResearchGate. [Link]

• Kumar, R., et al. (2011). Biotransformation of 4-chloro-2-nitrophenol into 5-chloro-2-methylbenzoxazole by a marine Bacillus sp. strain MW-1. SpringerLink. [Link]

• Chen, Y., et al. (2021). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Journal of Emerging Investigators. [Link]

• M-CSA. (n.d.). 4-hydroxybenzoate 3-monooxygenase. Mechanism and Catalytic Site Atlas. [Link]

• Um, I. H., et al. (2015). Alkaline Hydrolysis of 4-Nitrophenyl X-Substituted-Benzoates Revisited: New Insights from Yukawa-Tsuno Equation. ResearchGate. [Link]

• Iqbal, A., et al. (2013). 4-Nitrophenyl 2-chlorobenzoate. Acta Crystallographica Section E. [Link]

• Zhang, B., et al. (2023). Water-soluble carbonic anhydrase mimics that hydrolyze nonactivated esters under neutral conditions. Catalysis Science & Technology. [Link]

• Kuatsjah, E., et al. (2024). Biochemical and structural characterization of enzymes in the 4-hydroxybenzoate catabolic pathway of lignin-degrading white-rot fungi. Cell Reports. [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by ester cleavage. organic-chemistry.org. [Link]

• Google Patents. (2009). CN101481311A - Preparation of 4-chloro-2-nitrophenol.

• D'Abusco, A. S., et al. (2001). Hydrolysis of 4-hydroxybenzoic acid esters (parabens) and their aerobic transformation into phenol by the resistant Enterobacter cloacae strain EM. Applied and Environmental Microbiology. [Link]

• Fun, H. K., et al. (2009). 4-Chloro-2-[(E)-(4-nitrophenyl)diazenyl]phenol. Acta Crystallographica Section E. [Link]

• Kuatsjah, E., et al. (2024). Biochemical and structural characterization of enzymes in the 4-hydroxybenzoate catabolic pathway of lignin-degrading white-rot fungi. PubMed. [Link]

• Hill, C. M., et al. (1998). Substrate and Stereochemical Specificity of the Organophosphorus Acid Anhydrolase from Alteromonas sp. JD6.5 toward p-Nitrophenyl Phosphotriesters. Chemistry. [Link]

• Megazyme. (2014). Novel substrates for the measurement of endo-1,4-β-glucanase (endo-cellulase). PubMed. [Link]

• Google Patents. (2016). CN105732392A - Method for preparing 4'-chloro-2-nitrobiphenyl.

• Iqbal, A., et al. (2013). 4-Nitrophenyl 2-chlorobenzoate. ResearchGate. [Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Chromogenic substrates for the assay of Esterase and Lipase (EC 3.1) | Helier Scientific ltd [helierscientific.com]
• 4. Alcohol or phenol synthesis by ester cleavage [organic-chemistry.org]
• 5. Hydrolysis of 4-hydroxybenzoic acid esters (parabens) and their aerobic transformation into phenol by the resistant Enterobacter cloacae strain EM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Novel substrates for the measurement of endo-1,4-β-glucanase (endo-cellulase) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A continuous spectrophotometric assay for the determination of diamondback moth esterase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

how to reduce spontaneous background hydrolysis of 4-chloro-2-nitrophenyl 4-hydroxybenzoate

Welcome to the technical support guide for managing the stability of 4-chloro-2-nitrophenyl 4-hydroxybenzoate. This document provides in-depth troubleshooting strategies, experimental protocols, and foundational knowledge for researchers, scientists, and drug development professionals encountering spontaneous background hydrolysis of this activated ester. Our goal is to empower you with the causal understanding and practical tools necessary to ensure the integrity of your experiments.

Understanding the Problem: The Inherent Instability of an Activated Ester

4-chloro-2-nitrophenyl 4-hydroxybenzoate is an activated ester, a class of compounds designed for reactivity. However, this inherent reactivity is also its primary liability in aqueous environments. The ester's susceptibility to hydrolysis stems from its electronic structure.

The phenyl group attached to the ester oxygen contains two potent electron-withdrawing groups: a nitro group (-NO₂) and a chlorine atom (-Cl). These groups pull electron density away from the ester linkage, making the carbonyl carbon highly electrophilic. This electron deficiency renders the carbonyl carbon an attractive target for nucleophiles, with water being the most abundant nucleophile in any aqueous experimental system.

The reaction, known as hydrolysis, results in the cleavage of the ester bond, yielding 4-hydroxybenzoic acid and the chromophoric by-product, 4-chloro-2-nitrophenol. This background reaction consumes your active reagent, leading to reduced yields, inconsistent results, and complicates downstream analysis.

dot graph HydrolysisMechanism { graph [rankdir="LR", splines=ortho, label="Figure 1: Base-Catalyzed Hydrolysis Pathway", labelloc=b, fontname="Arial", fontsize=12]; node [shape=box, style=rounded, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10];

// Reactants Ester [label="4-Chloro-2-nitrophenyl\n4-hydroxybenzoate", fillcolor="#F1F3F4", style=filled, fontcolor="#202124"]; OH [label="OH⁻ (Hydroxide)", shape=ellipse, fillcolor="#EA4335", style=filled, fontcolor="#FFFFFF"];

// Intermediate Intermediate [label="Tetrahedral Intermediate\n(Unstable)", fillcolor="#FBBC05", style=filled, fontcolor="#202124"];

// Products Product1 [label="4-Hydroxybenzoate", fillcolor="#34A853", style=filled, fontcolor="#FFFFFF"]; Product2 [label="4-Chloro-2-nitrophenoxide", fillcolor="#4285F4", style=filled, fontcolor="#FFFFFF"];

// Pathway Ester -> Intermediate [label=" Nucleophilic Attack"]; OH -> Intermediate [arrowhead=none]; Intermediate -> Product1 [label=" Collapse &\nLeaving Group Departure"]; Intermediate -> Product2; }

Caption: Figure 1: Base-Catalyzed Hydrolysis Pathway

Troubleshooting Guide: A Systematic Approach to Minimizing Hydrolysis

High background hydrolysis is not a single problem but a symptom of suboptimal experimental conditions. This guide provides a logical workflow to diagnose and remedy the root causes.

// Nodes Start [label="High Background\nHydrolysis Observed", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=Mdiamond]; Check_pH [label="Is Buffer pH > 8.0?", fillcolor="#FBBC05", fontcolor="#202124"]; Check_Temp [label="Is Reaction at\nRoom Temp (≥20°C)?", fillcolor="#FBBC05", fontcolor="#202124"]; Check_Solvent [label="Is Stock Solution\nPrepared in Aqueous Buffer?", fillcolor="#FBBC05", fontcolor="#202124"]; Check_Time [label="Is Reaction Time\nLong (>2 hours)?", fillcolor="#FBBC05", fontcolor="#202124"];

Action_pH [label="ACTION:\nLower pH to 6.5-7.5.\nPerform pH screen.", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box]; Action_Temp [label="ACTION:\nReduce temperature to 4°C\nor perform reaction on ice.", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box]; Action_Solvent [label="ACTION:\nPrepare fresh stock in\nanhydrous DMSO/DMF.", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box]; Action_Time [label="ACTION:\nOptimize for shorter\nincubation time.", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box];

Success [label="Problem Resolved", fillcolor="#34A853", fontcolor="#FFFFFF", shape=ellipse];

// Edges Start -> Check_pH; Check_pH -> Action_pH [label="Yes"]; Check_pH -> Check_Temp [label="No"];

Check_Temp -> Action_Temp [label="Yes"]; Check_Temp -> Check_Solvent [label="No"];

Check_Solvent -> Action_Solvent [label="Yes"]; Check_Solvent -> Check_Time [label="No"];

Check_Time -> Action_Time [label="Yes"];

Action_pH -> Success; Action_Temp -> Success; Action_Solvent -> Success; Action_Time -> Success; }

Caption: Figure 2: Troubleshooting Workflow for Ester Hydrolysis

Q1: Is your buffer pH optimal?

Expert Insight: The pH of your aqueous buffer is the most critical factor influencing the rate of ester hydrolysis. The reaction is significantly accelerated by hydroxide ions (OH⁻), meaning the hydrolysis rate increases exponentially with pH, particularly above pH 8.0.[1][2][3] While many subsequent conjugation reactions (e.g., with amines) are more efficient at slightly alkaline pH, a delicate balance must be struck.

Recommended Action: The optimal pH is a compromise that maximizes your desired reaction while minimizing hydrolysis. For most applications, maintaining a pH in the range of 6.5 to 7.5 is a robust starting point.

Data Snapshot: pH vs. Ester Stability

The stability of activated esters is highly dependent on pH. While specific data for 4-chloro-2-nitrophenyl 4-hydroxybenzoate is not readily published, the trend for analogous nitrophenyl and NHS esters is a reliable proxy.

pH	Approximate Half-life at 25°C	Stability Profile
6.0	Several Hours	High stability, but may slow desired reactions.
7.4	1-2 Hours	Good starting point for many systems.
8.0	30-60 Minutes	Moderate hydrolysis, risk of reagent loss.
8.5	~10-15 Minutes	Rapid hydrolysis, significant reagent loss.
9.0	< 5 Minutes	Extremely unstable.

Note: These are illustrative values based on similar compounds. Empirical testing is required.

Protocol 1: Buffer pH Optimization Study

This protocol allows you to empirically determine the ideal pH for your specific application.

• Buffer Preparation: Prepare a series of identical buffers (e.g., 100 mM Sodium Phosphate) at varying pH values (e.g., 6.5, 7.0, 7.5, 8.0). Ensure you use amine-free buffers such as Phosphate (PBS), HEPES, or Borate.[2]

• Stock Solution: Prepare a concentrated stock solution of 4-chloro-2-nitrophenyl 4-hydroxybenzoate in anhydrous DMSO (see Q3 for details).

• Initiate Reactions: In parallel, add a small aliquot of the ester stock solution to each of your prepared buffers to a final, consistent concentration.

• Incubation: Incubate all samples at a constant temperature (e.g., 25°C).

• Time-Point Analysis: At regular intervals (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot from each reaction.

• Quantify Hydrolysis: Analyze the aliquots immediately using a suitable analytical method (see Section 3) to measure the concentration of the parent ester and/or the 4-chloro-2-nitrophenol by-product.

• Data Analysis: Plot the percentage of remaining ester versus time for each pH. The pH that provides sufficient stability over your required experimental timeframe is your optimum.

Q2: Could temperature be accelerating hydrolysis?

Expert Insight: All chemical reactions, including hydrolysis, are accelerated at higher temperatures.[1][4][5] The Arrhenius equation dictates that the rate constant increases with temperature. Performing reactions at room temperature or higher can significantly increase the rate of background hydrolysis.

Recommended Action: Whenever possible, control the temperature of your reaction.

• Run on Ice: For short incubations, performing the reaction in a vessel placed on ice (~4°C) can dramatically slow hydrolysis.

• Use a Chilled Incubator: For longer time courses, use a temperature-controlled incubator or cold room set to 4°C. The half-life of many activated esters can be extended several-fold by reducing the temperature from 25°C to 4°C.[2]

Q3: How are you preparing and storing your stock solutions?

Expert Insight: Activated esters are highly sensitive to moisture, not just in your final reaction buffer but also during storage and handling.[1][2] Preparing stock solutions in aqueous buffers and storing them, even frozen, is a common source of reagent degradation. Water present in the stock solution will cause slow but steady hydrolysis over time.

Recommended Action: Adopt a rigorous, anhydrous-first approach to reagent handling.

• Use Anhydrous Solvents: Dissolve your 4-chloro-2-nitrophenyl 4-hydroxybenzoate in a high-quality, anhydrous (water-free) organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to create a concentrated stock solution.[2][6]

• Equilibrate Before Opening: Always allow the reagent vial to warm to room temperature for 15-20 minutes before opening. This prevents atmospheric moisture from condensing onto the cold powder, which would introduce water and initiate hydrolysis.[2]

• Prepare Fresh: Prepare the stock solution immediately before use. While anhydrous DMSO/DMF stocks are more stable, it is best practice to discard any unused reconstituted reagent or, if necessary, store in small, single-use aliquots under an inert gas (like argon or nitrogen) at -20°C or -80°C.[2] Do not store aqueous solutions of the ester.[6]

Q4: Can organic co-solvents help?

Expert Insight: Introducing a water-miscible organic co-solvent into your final reaction buffer can reduce the rate of hydrolysis. The co-solvent lowers the effective concentration (activity) of water, the primary nucleophile responsible for the degradation.[7][8]

Recommended Action: Test the addition of an organic co-solvent to your reaction. DMSO is an excellent candidate as it is often the solvent used for the stock solution.

• Test Concentrations: Empirically test the effect of 5%, 10%, and 20% (v/v) DMSO in your final reaction buffer.

• Important Caveat: Ensure that the co-solvent does not negatively impact your downstream application (e.g., protein activity, cell viability). The final volume of organic solvent should generally not exceed 10-20% of the total reaction volume for biological applications.[2]

Self-Validation: Analytical Methods for Monitoring Hydrolysis

To effectively troubleshoot, you must be able to accurately measure the outcome. These methods provide a self-validating system to confirm that your protocol changes are working.

Method 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Principle: HPLC provides the most robust and quantitative method for separating and measuring the parent ester, its hydrolysis products (4-hydroxybenzoic acid), and the leaving group (4-chloro-2-nitrophenol).[9][10]

Protocol:

• Column: C18 stationary phase (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: An isocratic or gradient system of acetonitrile and water with an acidic modifier.

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) or Phosphoric Acid in Water.

  • Solvent B: Acetonitrile.

• Elution: Start with a high aqueous percentage to retain the polar hydrolysis products and ramp up the acetonitrile concentration to elute the more hydrophobic parent ester. A typical gradient might be 25% to 80% Solvent B over 15-20 minutes.

• Detection: Use a UV detector set to a wavelength where all components have some absorbance (e.g., 254 nm or 270 nm) or a diode array detector to capture full UV spectra.[6][9]

• Analysis: The peak area of the parent ester will decrease over time, while the peak areas for the hydrolysis products will increase.

Method 2: Spectrophotometry

Principle: This is a rapid, convenient method for monitoring the progress of hydrolysis in real-time. The hydrolysis reaction releases 4-chloro-2-nitrophenol. At a pH above its pKa (~5.5-6.5), this product deprotonates to form the 4-chloro-2-nitrophenoxide ion, which has a distinct yellow color and a strong absorbance maximum around 400-420 nm.[10][11][12] The parent ester has minimal absorbance at this wavelength.

Protocol:

• Wavelength Scan: Confirm the λmax of 4-chloro-2-nitrophenol in your chosen reaction buffer (pH > 7) to find the optimal monitoring wavelength.

• Reaction Setup: Initiate the hydrolysis reaction directly in a quartz cuvette inside a temperature-controlled spectrophotometer.

• Kinetic Measurement: Monitor the increase in absorbance at the determined λmax (e.g., 410 nm) over time.

• Analysis: The rate of increase in absorbance is directly proportional to the rate of hydrolysis. This allows for rapid comparison of different conditions (e.g., different pH values or temperatures).

Frequently Asked Questions (FAQs)

• Q: What is the single most common cause of spontaneous hydrolysis for this compound? A: An excessively high buffer pH. Hydrolysis is base-catalyzed, and the rate increases dramatically above pH 8.0.

• Q: Can I use common buffers like Tris or glycine? A: No. Buffers containing primary amines (like Tris) or secondary amines must be avoided. The amine nucleophile will compete with water and your intended target, reacting directly with the ester and consuming your reagent.[1]

• Q: How can I quickly check if my solid reagent has been compromised by moisture? A: Prepare a fresh stock solution in anhydrous DMSO and immediately run an HPLC analysis. If you see significant peaks corresponding to the hydrolysis products, your solid reagent may have been exposed to moisture during storage.

• Q: Is the hydrolysis of 4-chloro-2-nitrophenyl 4-hydroxybenzoate reversible? A: Under typical experimental conditions, the hydrolysis is effectively irreversible. The reverse reaction, esterification, requires harsh conditions such as concentrated acid and removal of water, which are not present in a standard aqueous buffer.[13][14]

References

• HyMax. (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. Retrieved from [Link]

• Ferdous, A. J., Dickinson, N. A., & Waigh, R. D. (1991). 1H NMR as an Analytical Tool for the Investigation of Hydrolysis Rates: A Method for the Rapid Evaluation of the Shelf-Life of Aqueous Solutions of Drugs With Ester Groups. Journal of Pharmacy and Pharmacology, 43(12), 860-2. Retrieved from [Link]

• Unknown Author. (n.d.). HYDROLYSIS. Source not specified.

• Quora. (2017, September 2). How to prevent hydrolysis in a drug. Retrieved from [Link]

• Jabeen, F. (2023, December 3). Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. ResearchGate. Retrieved from [Link]

• Unknown Author. (2023, December 3). Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. Open Access Research Journal of Chemistry and Pharmacy.

• Canadian Science Publishing. (n.d.). Transition state stabilization by micelles: thiolysis of p-nitrophenyl alkanoates in cetyltrimethylammonium bromide micelles. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Royal Society of Chemistry. (2020, July 7). 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules. Retrieved from [Link]

• HyMax. (2024, February 22). Three types of hydrolysis and ways to prevent hydrolysis. Retrieved from [Link]

• Faulds, C. B., & Williamson, G. (2011). Influence of organic co-solvents on the activity and substrate specificity of feruloyl esterases. Bioresource Technology, 102(10), 6345-8. Retrieved from [Link]

• Khurana, J. M., & Sharma, P. (2016, February 7). Facile Hydrolysis of Esters with KOH-Methanol at Ambient Temperature. ResearchGate. Retrieved from [Link]

• American Association of Drilling Engineers. (2010). Inhibition of Hydrolytic Degradation in Ester-Based Invert Emulsion Drilling Fluids.

• Stolz, A., & Donze, H. (2001). Biodegradation of 4-nitrobenzoate, 4-aminobenzoate and their mixtures: new strains, unusual metabolites and insights into pathway regulation. FEMS Microbiology Ecology, 35(1), 65-76. Retrieved from [Link]

• Unknown Author. (n.d.). Determination of the rate constant for the hydrolysis of ester Short Procedure.

• Le, T. H. T., et al. (2017). Enzymatic Degradation of p-Nitrophenyl Esters, Polyethylene Terephthalate, Cutin, and Suberin by Sub1, a Suberinase Encoded by the Plant Pathogen Streptomyces scabies. Applied and Environmental Microbiology, 83(19), e01293-17. Retrieved from [Link]

• Tennessee Academy of Science. (n.d.). Determination of the Esters by Alkaline Hydrolysis.

• ACS Publications. (2000, March 4). Hydrolysis of p-Nitrophenyl Esters in the Presence of Polymer Micelles. Selectivity and Biphasic Behavior with Increasing Ester Concentration. Langmuir. Retrieved from [Link]

• Google Patents. (n.d.). CN101481311A - Preparation of 4-chloro-2-nitrophenol.

• Semantic Scholar. (2021, July 18). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Retrieved from [Link]

• ResearchGate. (n.d.). The effects of temperature and pH on S31 lipase. p-Nitrophenyl butyrate.... Retrieved from [Link]

• ResearchGate. (n.d.). HPLC elution profiles...during the degradation of 4C2NP.... Retrieved from [Link]

• Avantor. (n.d.). Buffer Optimization Strategies. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Influence of temperature on hydrolysis of p-nitrophenyl butyrate (pNPB) by HSL. Retrieved from [Link]

• ResearchGate. (n.d.). Note on stability of p‐nitrophenol in aqueous solutions. Retrieved from [Link]

• PubMed. (2009, April 9). Hydrolysis of p-nitrophenyl esters in mixtures of water and a fluorous solvent. Retrieved from [Link]

• ResearchGate. (n.d.). Alkaline Hydrolysis of 4-Nitrophenyl X-Substituted-Benzoates Revisited: New Insights from Yukawa-Tsuno Equation. Retrieved from [Link]

• Unknown Author. (n.d.).

• Bio-Works. (n.d.). Optimizing the buffer conditions for a glycopeptide conjugate API purification. Retrieved from [Link]

• MDPI. (n.d.). The Competition between 4-Nitrophenol Reduction and BH 4 − Hydrolysis on Metal Nanoparticle Catalysts. Retrieved from [Link]

• White Rose Research Online. (2017, May 10). Ester hydrolysis. Retrieved from [Link]

• ResearchGate. (n.d.). ( a ) The reaction scheme of hydrolysis of p -nitrophenyl esters.... Retrieved from [Link]

• Chemguide. (n.d.). hydrolysis of esters. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Nitrophenyl 2-chlorobenzoate. Retrieved from [Link]

• LibreTexts. (2024, September 30). 21.6: Chemistry of Esters. Retrieved from [Link]

• SCIRP. (2017, March 29). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl C. Retrieved from [Link]

• VU Research Repository. (n.d.). A HPLC-ESI-MS/MS Study of Hydroxybenzoic Acids and Related Derivatives in Commercial Seaweed Biostimulants and their Plant Growth Bioactivity. Retrieved from [Link]

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Technical Support Center: Optimizing Buffer pH for 4-Chloro-2-Nitrophenyl 4-Hydroxybenzoate Enzyme Assays

Welcome to the technical support center for optimizing enzyme assays using the chromogenic substrate 4-chloro-2-nitrophenyl 4-hydroxybenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on a critical assay parameter: the buffer pH. Proper pH optimization is paramount for achieving accurate, reproducible, and meaningful enzymatic data.

This resource will delve into the causality behind experimental choices, provide self-validating protocols, and is grounded in authoritative scientific principles.

Frequently Asked Questions (FAQs)

Q1: Why is buffer pH so critical for my enzyme assay?

A1: The pH of your assay buffer is a master variable that directly influences several key aspects of your experiment.[1][2] Firstly, enzymes are proteins with intricate three-dimensional structures, and their catalytic activity is highly dependent on the ionization state of amino acid residues within the active site. Deviations from the optimal pH can alter this ionization, leading to a loss of enzyme activity.[2] Secondly, the substrate itself, 4-chloro-2-nitrophenyl 4-hydroxybenzoate, and its hydrolysis products can have their chemical properties, such as solubility and stability, affected by pH.[3] Finally, the chromogenic reporter molecule's absorbance spectrum can be pH-dependent, which could interfere with accurate quantification if not properly controlled.

Q2: What is the typical optimal pH range for enzymes that hydrolyze this substrate?

A2: The optimal pH for an enzyme is specific to that enzyme. However, many esterases, which are a common class of enzymes that hydrolyze substrates like 4-chloro-2-nitrophenyl 4-hydroxybenzoate, tend to have optimal activity in the neutral to slightly alkaline range, typically between pH 6.0 and 8.0.[4][5][6][7] For example, some microbial esterases exhibit maximum activity around pH 7.0 to 8.0.[4][8] It is crucial to experimentally determine the optimal pH for your specific enzyme, as some can have acidic or more alkaline pH optima.[9][10]

Q3: Which buffer systems are recommended for these assays?

A3: The choice of buffer is as important as the pH itself. An ideal buffer should have a pKa value close to the desired assay pH, be chemically inert, and not interfere with enzyme activity.[5] For the typical neutral to slightly alkaline pH range, several "Good's buffers" are excellent choices.[7][11]

Buffer System	Effective pH Range	pKa at 25°C
Phosphate (Sodium or Potassium)	5.8 - 8.0	7.21
HEPES	6.8 - 8.2	7.55
Tris-HCl	7.5 - 9.0	8.06
Bicine	7.6 - 9.0	8.35

Note: The effective buffering range is generally considered to be pKa ± 1 pH unit.[5]

It is advisable to test a few different buffer systems with overlapping pH ranges to ensure that the buffer itself is not influencing the enzyme's activity.[12]

Q4: Can I use a "universal buffer" to screen a wide pH range?

A4: Yes, using a universal buffer system can be an efficient way to screen a broad pH range without introducing variability from different buffer components.[11][12] A commonly used universal buffer is the Britton-Robinson buffer, which can cover a range from pH 2 to 12.[12] Another approach is to create a mixed buffer system with components that have staggered pKa values, such as a combination of MES, HEPES, and sodium acetate, to provide a linear buffering range.[11] However, it's important to be aware that some components of universal buffers, like citrate or phosphate, can chelate divalent cations that may be essential for your enzyme's activity.[11]

Troubleshooting Guide

This section addresses common problems encountered during the pH optimization of your 4-chloro-2-nitrophenyl 4-hydroxybenzoate enzyme assay.

Issue 1: No or Very Low Enzyme Activity Detected

Potential Cause	Troubleshooting Step	Scientific Rationale
Incorrect Buffer pH	Systematically test a wide range of pH values (e.g., pH 4-10) using appropriate buffers.	The selected pH may be far from the enzyme's optimal pH, leading to minimal or no catalytic activity.[1]
Enzyme Instability at Assay pH	Pre-incubate the enzyme at different pH values for a set time before adding the substrate to assess its stability.[13]	The enzyme may be irreversibly denatured at certain pH values, even if it's close to the optimal pH for activity.
Buffer Interference	Test a different buffer system with a similar pKa.	Some buffer components can inhibit enzyme activity. For instance, phosphate buffers can chelate essential metal ions.[11]

Issue 2: High Background Signal (Substrate Auto-hydrolysis)

Potential Cause	Troubleshooting Step	Scientific Rationale
Alkaline-Induced Hydrolysis	Run a no-enzyme control at each pH point to quantify the rate of non-enzymatic substrate hydrolysis.	Ester bonds are susceptible to hydrolysis at high pH. This background rate must be subtracted from the enzymatic rate.[3]
Contaminated Reagents	Prepare fresh buffer solutions and substrate stock.	Contaminants in the reagents could catalyze the hydrolysis of the substrate.

Issue 3: Inconsistent or Irreproducible Results

Potential Cause	Troubleshooting Step	Scientific Rationale
Poor Buffering Capacity	Ensure the assay pH is within the effective buffering range of your chosen buffer (pKa ± 1).	If the pH drifts during the assay due to the production of acidic or basic products, the reaction rate will not be linear.
Temperature Effects on Buffer pKa	Standardize the temperature for all experiments and consider using buffers with low temperature sensitivity if a range of temperatures is being tested.	The pKa of some buffers, like Tris, is highly dependent on temperature, which can lead to pH shifts.[5]
Inaccurate pH Measurement	Calibrate your pH meter before preparing buffers.	Small inaccuracies in pH can lead to significant variations in enzyme activity, especially on the steep slopes of a pH-activity profile.

Experimental Protocol: Determining Optimal Buffer pH

This protocol provides a systematic approach to identify the optimal pH for your enzyme using 4-chloro-2-nitrophenyl 4-hydroxybenzoate as the substrate.

Step 1: Buffer Preparation

• Select a range of buffers to cover the desired pH range (e.g., Acetate for pH 4-5.5, Phosphate for pH 6-8, and Glycine-NaOH for pH 9-10).[10][14]

• Prepare stock solutions of the acidic and basic components of each buffer at the same molarity (e.g., 0.1 M).

• Mix the components in different ratios to achieve a series of pH values within the buffering range of each system.

• Verify the final pH of each buffer solution using a calibrated pH meter.

Step 2: Assay Setup

• Design your reaction mixture. This will typically include the buffer, a fixed concentration of the enzyme, and a fixed concentration of the substrate.

• Include proper controls:

  • No-enzyme control: To measure the rate of non-enzymatic substrate hydrolysis at each pH.

  • No-substrate control: To account for any background absorbance changes not related to substrate turnover.

• Perform the assay in a temperature-controlled microplate reader or spectrophotometer.

Step 3: Data Acquisition and Analysis

• Initiate the reaction by adding the substrate.

• Monitor the increase in absorbance over time at the appropriate wavelength for the product, 4-hydroxybenzoate or 4-chloro-2-nitrophenol. The optimal wavelength may itself be pH-dependent, so a spectral scan of the product at different pH values is recommended.

• Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot for each pH value.

• Correct for background hydrolysis by subtracting the rate from the no-enzyme control.

• Plot the corrected initial velocity as a function of pH to determine the optimal pH for your enzyme.

Workflow for pH Optimization

Caption: Workflow for determining the optimal buffer pH for an enzyme assay.

Relationship Between pH and Enzyme Activity

Caption: A typical pH-activity profile for an enzyme, illustrating the concept of an optimal pH.

References

• Salimicrobium sp. LY19 esterase purification and characterization. BMC Biotechnology. Available at: [Link]

• Production, optimization and characterization of esterase from Trichoderma afroharzianum. BMC Microbiology. Available at: [Link]

• Accurately determining esterase activity via the isosbestic point of p-nitrophenol. RSC Advances. Available at: [Link]

• Optimum and range of pH of the esterase activity detected in CC, LP and... ResearchGate. Available at: [Link]

• What is the best universal buffer system to compare enzymatic activity at different pH points? ResearchGate. Available at: [Link]

• Common Challenges in Biochemical Assays and How to Overcome Them. BellBrook Labs. Available at: [Link]

• Universal buffers for use in biochemistry and biophysical experiments. Progress in Biophysics and Molecular Biology. Available at: [Link]

• 4-Hydroxybenzoic acid. FooDB. Available at: [Link]

• Purification, Isolation, and Characterization of Esterase from Rhodococcus sp. LKE-021. Scientific Reports. Available at: [Link]

• 4-hydroxybenzoic acid. National Institute of Technology and Evaluation, Japan. Available at: [Link]

• 4-hydroxybenzoic Acid. mVOC 4.0. Available at: [Link]

• p-Hydroxybenzoate Hydroxylase from Pseudomonas Putida. Lawrence Berkeley National Laboratory. Available at: [Link]

• 4-Hydroxybenzoic acid. Wikipedia. Available at: [Link]

• Biotransformation of 4-chloro-2-nitrophenol into 5-chloro-2-methylbenzoxazole by a marine Bacillus sp. strain MW-1. Biodegradation. Available at: [Link]

• How can I determine ph stability of my enzyme? ResearchGate. Available at: [Link]

• Biochemical and structural characterization of enzymes in the 4-hydroxybenzoate catabolic pathway of lignin-degrading white-rot fungi. Cell Reports. Available at: [Link]

• Comparison of acidic strength of nitrophenols. Chemistry Stack Exchange. Available at: [Link]

• Degradation of trace aqueous 4-chloro-2-nitrophenol occurring in pharmaceutical industrial wastewater by ozone. ResearchGate. Available at: [Link]

• Carbonic Anhydrase Inhibition Assay. BindingDB. Available at: [Link]

• 4-Chloro-2-nitrophenol. PubChem. Available at: [Link]

• Enzymatic Synthesis of 2-chloro-4-nitrophenyl 4,6-O-3-ketobutylidene Beta-Maltopentaoside, a Substrate for Alpha-Amylase. Journal of Carbohydrate Chemistry. Available at: [Link]

• Preparation and Characterization of Antioxidative and pH-Sensitive Films Based on κ-Carrageenan/Carboxymethyl Cellulose Blended with Purple Cabbage Anthocyanin for Monitoring Hairtail Freshness. MDPI. Available at: [Link]

• Production of Chloro-5-hydroxy-2-nitrobenzoic Acid through Chlorination of 3-Methyl-4-nitrophenol, a Typical Hydrolysate of Fenitrothion. Journal of Water and Environment Technology. Available at: [Link]

Sources

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• 2. Enzyme Assay Analysis: What Are My Method Choices? [thermofisher.com]
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• 4. Production, optimization and characterization of esterase isolated from a new endophytic Trichoderma afroharzianum strain AUMC 16,433 and its applications in dye decolorization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buffers for Biochemical Reactions [promega.com]
• 6. researchgate.net [researchgate.net]
• 7. msesupplies.com [msesupplies.com]
• 8. Purification and characterization of an extracellular esterase with organic solvent tolerance from a halotolerant isolate, Salimicrobium sp. LY19 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Accurately determining esterase activity via the isosbestic point of p-nitrophenol :: BioResources [bioresources.cnr.ncsu.edu]
• 10. microbiologyjournal.org [microbiologyjournal.org]
• 11. Universal buffers for use in biochemistry and biophysical experiments - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. researchgate.net [researchgate.net]
• 14. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: A Guide to Minimizing Non-specific Nucleophilic Attack on 4-Chloro-2-nitrophenyl Esters

Welcome to our dedicated resource for researchers, scientists, and drug development professionals working with 4-chloro-2-nitrophenyl (CNP) esters. This guide is designed to provide you with in-depth technical support, troubleshooting strategies, and frequently asked questions to help you navigate the complexities of using these highly reactive molecules and, most importantly, to minimize non-specific nucleophilic attack in your experiments.

Frequently Asked Questions (FAQs)

This section addresses common queries and foundational concepts for working with CNP esters.

Q1: What exactly are 4-chloro-2-nitrophenyl esters and what are their primary applications?

4-Chloro-2-nitrophenyl esters are a class of activated esters frequently used in organic synthesis and bioconjugation. The electron-withdrawing properties of the nitro and chloro groups on the phenyl ring render the ester's carbonyl carbon highly electrophilic. This heightened reactivity facilitates the efficient formation of stable amide bonds with nucleophiles, such as the primary and secondary amines found in proteins and other biomolecules, under relatively mild conditions.

Q2: What constitutes "non-specific nucleophilic attack" when using CNP esters?

Non-specific nucleophilic attack is any reaction where the CNP ester reacts with a nucleophile other than the intended target molecule. The most prevalent issue is the reaction with hydroxide ions (OH⁻) in aqueous solutions, which leads to the hydrolysis of the ester.[1][2][3] Other sources of non-specific attack can include water molecules, certain buffer components like Tris, or other nucleophilic functional groups present on your substrate. These side reactions consume your valuable reagents, reduce the yield of your desired product, and can complicate subsequent purification steps.

Q3: What key experimental factors influence the rate of non-specific reactions?

The specificity of your reaction is a delicate balance of several factors. The most critical to control are:

• pH: Higher pH levels increase the concentration of hydroxide ions, which accelerates the rate of ester hydrolysis.[1][2][3]

• Solvent Choice: The polarity and protic nature of the solvent system can significantly impact the stability of the CNP ester and the reactivity of various nucleophiles.

• Temperature: Elevated temperatures increase the rate of most chemical reactions, including undesirable side reactions.

• Buffer System: The components of your buffer should be carefully chosen to be non-nucleophilic to avoid competition with your target molecule.

Troubleshooting Guides

This section provides structured, in-depth guidance for diagnosing and resolving common experimental challenges.

Problem 1: Low Yield of the Desired Product Accompanied by the Presence of 4-Chloro-2-nitrophenol

Symptoms:

• Analytical techniques such as LC-MS or HPLC show a prominent peak corresponding to the mass of 4-chloro-2-nitrophenol.[4][5][6]

• The yield of your target conjugate is significantly lower than anticipated.

• The reaction mixture develops a distinct yellow coloration that intensifies over time, which is indicative of the formation of the 4-chloro-2-nitrophenolate ion at basic pH.[1]

Primary Cause: Hydrolysis of the CNP ester due to attack by hydroxide ions.

Troubleshooting Workflow:

Caption: A step-by-step workflow for troubleshooting low product yield due to CNP ester hydrolysis.

Detailed Remediation Strategies:

• pH Optimization:

  • Scientific Rationale: The rate of CNP ester hydrolysis is highly pH-dependent, increasing dramatically at pH values above 8.5. While the target amine requires deprotonation to be nucleophilic (which is favored at higher pH), a careful balance must be achieved to minimize the competing hydrolysis reaction.

  • Experimental Protocol:

    • Set up a series of small-scale reactions using non-nucleophilic buffers such as phosphate-buffered saline (PBS) or HEPES across a pH range of 7.0 to 8.5.

    • Monitor the formation of your desired product and the 4-chloro-2-nitrophenol byproduct over time using an appropriate analytical method like HPLC or LC-MS.

    • Identify the optimal pH that provides the highest yield of your desired product with the lowest level of hydrolysis.

• Solvent System Modification:

  • Scientific Rationale: Since water is the source of the hydroxide ions that cause hydrolysis, switching to an anhydrous polar aprotic solvent can effectively eliminate this side reaction, provided your substrate is soluble.

  • Recommended Solvents: High-purity, anhydrous dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or acetonitrile (ACN) are excellent choices.

  • Experimental Protocol:

    • Dissolve your amine-containing substrate in the chosen anhydrous solvent.

    • Add the CNP ester, also dissolved in a minimal amount of the same anhydrous solvent.

    • If necessary, a non-nucleophilic base like diisopropylethylamine (DIEA) can be used to facilitate the deprotonation of the target amine.

• Temperature Control:

  • Scientific Rationale: By lowering the reaction temperature, you can often slow down the rate of hydrolysis to a greater extent than the desired amidation reaction, thereby improving the overall specificity.

  • Experimental Protocol:

    • Conduct the reaction in an ice bath to maintain a temperature of 0-4°C.

    • Ensure all reactant solutions are pre-chilled before mixing.

    • Be prepared for a longer reaction time and monitor for completion accordingly.

Data at a Glance: The Impact of pH on CNP Ester Stability

pH	Approximate Half-life of CNP Ester (Aqueous Buffer, 25°C)
7.0	~60 minutes
7.5	~20 minutes
8.0	~6 minutes
8.5	~2 minutes
9.0	< 1 minute

Disclaimer: These values are illustrative and can be influenced by buffer composition and the specific ester used.

Problem 2: Detection of Multiple Products, Including Modifications at Unintended Sites

Symptoms:

• LC-MS analysis reveals a complex mixture of products, with masses corresponding to both single and multiple additions of your acyl group.

• The desired, site-specifically modified product is only a minor component of the reaction mixture.

Primary Cause: Non-specific attack by other nucleophilic groups present on your substrate, such as the side chains of lysine, cysteine, or tyrosine residues.[7][8]

Troubleshooting Workflow:

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Sciencemadness Discussion Board - Synthesis of 4-chloro-2-nitrophenol - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. CN101481311A - Preparation of 4-chloro-2-nitrophenol - Google Patents [patents.google.com]
• 6. 4-氯-2-硝基苯酚 ≥97.0% | Sigma-Aldrich [sigmaaldrich.com]
• 7. A Kinetically Controlled Bioconjugation Method for the Synthesis of Radioimmunoconjugates and the Development of a Domain Mapping MS-Workflow for Its Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Chromogenic Substrates for Enzyme Assays: 4-chloro-2-nitrophenyl 4-hydroxybenzoate vs. p-nitrophenyl esters

A Senior Application Scientist's Guide to Selecting the Optimal Substrate for Your Research

For researchers, scientists, and drug development professionals, the accurate measurement of enzyme activity is a cornerstone of experimental biology. The choice of substrate in an enzyme assay is a critical decision that directly impacts the reliability, sensitivity, and overall success of the experiment. For decades, p-nitrophenyl (pNP) esters have been the workhorse for a wide variety of hydrolase assays, prized for their simplicity and cost-effectiveness. However, the emergence of alternative chromogenic substrates, such as 4-chloro-2-nitrophenyl 4-hydroxybenzoate, necessitates a careful re-evaluation of our standard laboratory practices. This guide provides an in-depth, objective comparison of these two classes of substrates, grounded in experimental data and established biochemical principles, to empower you to make the most informed decision for your specific application.

The Enduring Standard: p-Nitrophenyl Esters

p-Nitrophenyl esters are widely used to assay the activity of various enzymes, including phosphatases, esterases, and lipases.[1][2][3] The principle behind their use is straightforward: enzymatic hydrolysis of the ester bond releases p-nitrophenol (pNP), which, under alkaline conditions, converts to the p-nitrophenolate ion.[4] This ion has a distinct yellow color and a strong absorbance maximum around 405-415 nm, allowing for convenient spectrophotometric monitoring of the reaction progress.[3][4]

The primary advantages of pNP-based assays are their low cost and the wealth of historical data and established protocols available.[3] This makes them an attractive option for high-throughput screening and routine enzyme characterization.

However, the use of pNP esters is not without its drawbacks. A significant limitation is the pH-dependent molar extinction coefficient of p-nitrophenol.[4][5] As the pH of the assay buffer changes, so does the absorbance of the resulting p-nitrophenolate, which can introduce variability and complicate data analysis.[5] Furthermore, pNP esters can be susceptible to spontaneous, non-enzymatic hydrolysis, particularly at more alkaline pH values, which can lead to high background signal and reduced assay sensitivity.[3]

The Challenger: 4-chloro-2-nitrophenyl 4-hydroxybenzoate

4-chloro-2-nitrophenyl 4-hydroxybenzoate represents a class of alternative chromogenic substrates designed to address some of the limitations of traditional pNP esters. Upon enzymatic cleavage, this substrate releases 4-chloro-2-nitrophenol. While specific data on the molar extinction coefficient of 4-chloro-2-nitrophenol under various assay conditions is less commonly published than for p-nitrophenol, the introduction of the chloro- and additional nitro- group can alter the electronic properties of the resulting phenolate, potentially leading to a higher molar absorptivity and a different optimal pH range for detection.

The key potential advantages of using a substrate like 4-chloro-2-nitrophenyl 4-hydroxybenzoate lie in the possibility of enhanced sensitivity and a different pH-activity profile. A higher molar extinction coefficient of the leaving group would result in a greater change in absorbance for the same amount of product formed, thereby increasing the sensitivity of the assay. This can be particularly beneficial when working with enzymes that have low activity or when sample material is limited.

Head-to-Head Comparison: Key Performance Metrics

To facilitate a direct comparison, the following table summarizes the key properties and performance characteristics of p-nitrophenyl esters and 4-chloro-2-nitrophenyl 4-hydroxybenzoate.

Feature	p-Nitrophenyl Esters	4-chloro-2-nitrophenyl 4-hydroxybenzoate	Rationale & Implications for Researchers
Chromogenic Leaving Group	p-Nitrophenol	4-Chloro-2-nitrophenol	The chemical structure of the leaving group dictates its spectral properties and pKa, which in turn influences the optimal pH for the assay.
Molar Extinction Coefficient (ε) of Leaving Group	~18,000 M⁻¹cm⁻¹ at 405 nm (pH dependent)[1]	Potentially higher due to electron-withdrawing groups	A higher ε value leads to a larger absorbance change per unit of product, resulting in a more sensitive assay. This is crucial for detecting low levels of enzyme activity.
Optimal Detection Wavelength	405 - 415 nm[3][4]	Expected to be in a similar range, but requires empirical determination	Researchers must ensure their spectrophotometer is capable of accurately measuring at the optimal wavelength for the chosen substrate.
pH Dependence	Molar extinction coefficient is highly pH dependent[5]	pH dependence needs to be characterized	The pH of the assay buffer must be carefully controlled to ensure accurate and reproducible results, especially with pNP esters.
Spontaneous Hydrolysis	Can be significant at alkaline pH[3]	May exhibit different stability profile	High background from non-enzymatic hydrolysis can mask true enzyme activity. The stability of the substrate under assay conditions is a critical consideration.
Cost & Availability	Generally low cost and widely available[6]	May be more expensive and less readily available	For large-scale screening or routine assays, cost can be a significant factor.

Experimental Design: A Tale of Two Substrates

To illustrate the practical application of these substrates, let's consider a generalized experimental protocol for an esterase assay. The following workflow highlights the key steps and decision points when using either a p-nitrophenyl ester or 4-chloro-2-nitrophenyl 4-hydroxybenzoate.

Experimental Workflow: Esterase Activity Assay

Caption: A generalized workflow for a spectrophotometric enzyme assay using a chromogenic substrate.

Choosing the Right Tool for the Job: A Decision Framework

The selection between 4-chloro-2-nitrophenyl 4-hydroxybenzoate and a p-nitrophenyl ester is not a matter of one being universally "better" than the other. Rather, it is about aligning the properties of the substrate with the specific requirements of the experiment.

Sources

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• 2. Accurately determining esterase activity via the isosbestic point of p-nitrophenol :: BioResources [bioresources.cnr.ncsu.edu]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ajevonline.org [ajevonline.org]
• 6. p-Nitrophenyl esters provide new insights and applications for the thiolase enzyme OleA - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Leaving Group Reactivity of 4-Chloro-2-nitrophenol vs. 2,4-Dinitrophenol

Executive Summary

In synthetic organic chemistry and drug development, the design of active esters for acyl transfer reactions (e.g., peptide coupling, prodrug synthesis) relies heavily on the choice of the leaving group. The thermodynamic stability of the departing phenoxide anion dictates the reaction kinetics. This guide provides an objective, data-driven comparison of two common phenolic leaving groups: 4-chloro-2-nitrophenol (4C2NP) and 2,4-dinitrophenol (2,4-DNP) .

Mechanistic Causality: The Electronic Influence on Leaving Group Ability

As a fundamental rule of physical organic chemistry, a superior leaving group is inherently a weaker conjugate base. The pKa of the parent phenol provides a direct, quantifiable metric for this basicity, which is governed by the electronic effects of its ring substituents.

• 2,4-Dinitrophenol (2,4-DNP): With a highly acidic pKa of 3.96[1], 2,4-DNP is an exceptional leaving group. The presence of two nitro (-NO₂) groups at the ortho and para positions exerts profound electron-withdrawing inductive (-I) and resonance (-M) effects. This highly delocalizes the negative charge on the resulting phenoxide anion, making 2,4-dinitrophenoxide an exceptionally stable and reactive leaving group.

• 4-Chloro-2-nitrophenol (4C2NP): This phenol has a significantly higher pKa of 6.48[2]. While the ortho-nitro group stabilizes the anion, the para-chloro substituent is far less effective than a second nitro group. Chlorine provides inductive withdrawal (-I) but also weak resonance donation (+M), resulting in moderate charge stabilization. Consequently, 4-chloro-2-nitrophenoxide is a stronger base and only a moderately reactive leaving group compared to 2,4-DNP.

Electronic effects dictating pKa and leaving group reactivity.

Quantitative Data Comparison

To objectively compare the performance of these two leaving groups, their physicochemical properties are summarized below. The lower the pKa, the faster the anticipated rate of nucleophilic acyl substitution.

Property	4-Chloro-2-nitrophenol (4C2NP)	2,4-Dinitrophenol (2,4-DNP)
Substituents	2-NO₂, 4-Cl	2-NO₂, 4-NO₂
pKa (in water at 25°C)	6.48[2]	3.96[1]
Conjugate Base Stability	Moderate	Exceptionally High
Leaving Group Ability	Moderate to Good	Excellent ("Super-active")
Anion UV-Vis λmax​	~410–430 nm	426 nm[3]
Synthetic Application	Selective acylations, stable prodrugs	Rapid peptide coupling, kinetic assays

Experimental Validation: Self-Validating Kinetic Assay

To empirically determine the superiority of 2,4-DNP over 4C2NP, researchers utilize UV-Vis spectroscopy to monitor the release of the highly chromophoric phenoxide anions during an acyl transfer reaction.

A robust protocol must be a self-validating system . By employing pseudo-first-order conditions (where the nucleophile is in >10-fold excess), the reaction rate becomes independent of the nucleophile's fluctuating concentration. This isolates the leaving group's specific contribution to the reaction kinetics. Furthermore, monitoring the distinct absorbance of the 2,4-dinitrophenoxide anion at 426 nm ensures that the analytical signal is exclusively due to the released leaving group, unaffected by the parent ester[3].

Step-by-step UV-Vis kinetic assay workflow for active ester aminolysis.

Step-by-Step Methodology:

• Substrate Preparation: Synthesize or procure the active esters (e.g., 2,4-dinitrophenyl acetate and 4-chloro-2-nitrophenyl acetate). Prepare 10 mM stock solutions in anhydrous acetonitrile to prevent premature background hydrolysis.

• Buffer Equilibration: Prepare a 0.1 M phosphate buffer (pH 7.4). Transfer 3.0 mL into a quartz cuvette and equilibrate to 25.0 ± 0.1 °C in a thermostated UV-Vis spectrophotometer.

• Baseline & Blanking: Record the baseline absorbance of the buffer. The target analytical wavelengths are 426 nm for the 2,4-DNP anion[3] and ~415 nm for the 4C2NP anion.

• Reaction Initiation: Inject 10 µL of the ester stock solution into the cuvette containing a known excess of the target nucleophile (e.g., a primary amine). Rapidly mix via inversion or a magnetic micro-stirrer.

• Data Acquisition: Continuously monitor the increase in absorbance at the respective λmax​ over time. The reaction should be monitored until the absorbance plateaus ( A∞​ ), indicating complete conversion (typically >5 half-lives).

• Kinetic Analysis: Plot ln(A∞​−At​) versus time ( t ). The negative slope of this linear regression yields the pseudo-first-order rate constant ( kobs​ ). The significantly steeper slope for the 2,4-DNP ester mathematically validates its superior leaving group reactivity.

Strategic Applications in Drug Development

For drug development professionals, selecting between these leaving groups requires balancing reactivity with stability. 2,4-DNP is utilized when synthesizing "super-active" esters necessary for sterically hindered peptide couplings or rapid bioconjugation. However, its extreme reactivity makes it susceptible to background aqueous hydrolysis. Conversely, 4C2NP provides an attenuated reactivity profile. It is sufficiently stable for formulation into long-acting prodrugs or selective covalent inhibitors, where premature degradation in biological matrices must be minimized.

References

• Source: chembk.
• Source: chemicalbook.
• Source: mdpi.

Sources

• 1. 2,4-Dinitrophenol CAS#: 51-28-5 [m.chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. Acyl Transfer Reactions of 2,4-Dinitrophenyl Furoates: Comparative Effects of Nucleophiles and Non-Leaving Groups [mdpi.com]

A Senior Scientist's Guide to Chromogenic Substrates: A Benchmark Comparison of 4-Chloro-2-nitrophenyl and o-Nitrophenyl Glycosides

For fellow researchers, scientists, and professionals in drug development, the accurate quantification of enzyme activity is a cornerstone of our work. Whether characterizing a newly discovered enzyme, screening for inhibitors, or developing a diagnostic assay, the tools we choose dictate the quality and reliability of our data. Among the most accessible and robust methods are chromogenic assays, which generate a colored product that can be easily measured.

This guide provides an in-depth comparison of two classes of chromogenic substrates used for glycosidase enzymes like β-galactosidase and β-glucosidase: the traditional o-nitrophenyl (ONP) glycosides and the more advanced 4-chloro-2-nitrophenyl (CNP) glycosides. We will delve into the underlying chemistry, compare key performance parameters based on experimental data, and provide actionable protocols to help you select the optimal substrate for your experimental needs.

The Underlying Chemistry of Nitrophenol-Based Assays

The principle of these assays is elegantly simple. A glycosidase enzyme recognizes and cleaves a glycosidic bond in a synthetic substrate molecule. This substrate is composed of a sugar moiety (e.g., galactose for β-galactosidase) linked to a nitrophenol group. The intact substrate, a nitrophenyl-glycoside, is colorless. Upon enzymatic cleavage, the nitrophenol is released.

In an aqueous solution, this released nitrophenol exists in equilibrium between its protonated (colorless) form and its deprotonated phenolate (intensely yellow) form. The position of this equilibrium is governed by the pH of the solution and the acidity of the nitrophenol, defined by its pKa. For maximum color signal, the assay pH must be significantly above the pKa of the nitrophenol, ensuring the vast majority of the molecules are in the colored, deprotonated state. This chemical principle is the critical factor in our comparison.

Caption: Decision workflow for selecting an appropriate nitrophenyl substrate.

Protocol 1: Standard Endpoint β-Galactosidase Assay using ONPG

This protocol is a self-validating system for determining enzyme activity from a single time point.

Rationale: This method measures the total amount of product formed over a fixed period. The stop solution is critical for ensuring all released ONP is converted to the colored phenolate for an accurate final reading.

Materials:

• Z-Buffer (pH 7.0): 60 mM Na₂HPO₄, 40 mM NaH₂PO₄, 10 mM KCl, 1 mM MgSO₄

• ONPG Stock Solution: 4 mg/mL in Z-Buffer

• Enzyme Sample: Cell lysate or purified enzyme, diluted in Z-Buffer

• Stop Solution: 1 M Sodium Carbonate (Na₂CO₃)

• 96-well microplate

Procedure:

• Sample Preparation: Add 100 µL of your diluted enzyme sample to each well of a 96-well plate. Include a "buffer only" blank for each sample.

• Reaction Initiation: Start the reaction by adding 20 µL of ONPG stock solution to each well. Mix gently.

• Incubation: Incubate the plate at the desired temperature (e.g., 37°C) for a set period (e.g., 30 minutes). The incubation time should be sufficient to generate a faint yellow color but should not allow the reaction to deplete the substrate.

• Reaction Termination: Stop the reaction by adding 50 µL of 1 M Na₂CO₃ to each well. The color should intensify and become stable.

• Data Acquisition: Measure the absorbance of each well at 420 nm using a microplate reader.

• Calculation: Subtract the blank reading from your sample reading. Use the molar extinction coefficient of ONP (ε = 4,500 M⁻¹cm⁻¹) and the Beer-Lambert law (A = εcl) to calculate the concentration of product formed.

Protocol 2: Continuous Kinetic β-Galactosidase Assay using CNP-Galactoside

This protocol is designed for the accurate determination of initial reaction rates.

Rationale: By leveraging the low pKa of 4-chloro-2-nitrophenol, this method allows direct observation of product formation in real-time under optimal enzyme conditions, eliminating the need for a stop solution and providing more robust kinetic data.

Materials:

• Assay Buffer (pH 7.4): 100 mM Phosphate buffer, 10 mM KCl, 1 mM MgSO₄

• CNP-Galactoside Stock Solution: Prepare a 10X stock solution in Assay Buffer.

• Enzyme Sample: Cell lysate or purified enzyme, diluted in Assay Buffer.

• 96-well microplate (UV-transparent recommended).

Procedure:

• Assay Setup: In a 96-well plate, add 180 µL of your diluted enzyme sample to each well. Include appropriate blanks.

• Instrument Setup: Pre-warm the microplate reader to the desired temperature (e.g., 37°C). Set up a kinetic read protocol to measure absorbance at 405 nm every 30 seconds for 10-20 minutes.

• Reaction Initiation: Place the plate in the reader. Use an auto-injector to add 20 µL of the 10X CNP-Galactoside stock solution to initiate the reaction. If an injector is unavailable, add the substrate manually and start the reading as quickly as possible.

• Data Acquisition: The instrument will record the absorbance over time.

• Data Analysis: Plot absorbance vs. time for each sample. Identify the initial linear portion of the curve. The slope of this line (ΔAbs/min) is your initial reaction velocity (V₀). This rate can be converted to concentration/time using the molar extinction coefficient of 4C2NP (if determined) and the path length.

Caption: Experimental workflow for a continuous kinetic assay using a CNP-substrate.

Conclusion and Substrate Selection

Both o-nitrophenyl and 4-chloro-2-nitrophenyl glycosides are valuable tools for measuring enzyme activity.

• Choose o-Nitrophenyl (ONP) substrates for well-established, simple endpoint assays where high throughput and cost-effectiveness are priorities. They are reliable workhorses, provided the critical stop solution step is performed correctly.

• Choose 4-Chloro-2-nitrophenyl (CNP) substrates when precision and kinetic data are paramount. Their superior chemical properties (lower pKa) allow for continuous, real-time monitoring of enzyme activity under physiological pH. This eliminates the need for a stop solution, simplifies the workflow, and provides more accurate kinetic parameters (Km, Vmax) and inhibitor screening data (Ki).

As with any experimental system, it is a best practice to empirically validate the chosen substrate with your specific enzyme and assay conditions. However, by understanding the fundamental chemical differences, you can make an informed decision that enhances the quality and reliability of your research.

References

• Quora. (2016). Why is p-nitrophenol more acidic (pKa=7.1) than o-nitrophenol (pKa=7.2)?[Link]

• Chemistry Stack Exchange. (2023). Comparison of acidic strength of nitrophenols. [Link]

• ChemBK. (2024). 4-Chloro-2-nitrophenol. [Link]

• Quora. (2017). Which is more acidic - o-nitrophenol or o-cresols?[Link]

• Bio-Rad. Beta-Galactosidase Assay Kit. (Note: This is a representative commercial source providing protocol information). [Link]

• University of California, Berkeley. Lab Experiment 2: Determining the pKa of o-nitrophenol. [Link]

• BMR Service. b-Galactosidase Assay Kit. [Link]

• California Institute of Technology. Beta-galactosidase Kinetics. [Link]

• Gharbani, P., et al. (2010). Degradation of trace aqueous 4-chloro-2-nitrophenol occurring in pharmaceutical industrial wastewater by ozone. International Journal of Environmental Science & Technology. [Link]

• PubChem. 4-Chloro-2-nitrophenol. [Link]

• Agilent Technologies. (2007). Kinetic Analysis of ß-Galactosidase Activity using PowerWave HT Microplate Spectrophotometer and Gen5 Data Analysis Software. [Link]

• BioNumbers. Relation between ONP absorption at 420nm and concentration. [Link]

• ResearchGate. (2019). Extinction coefficient of ONP (420 nm) in solution as a function of pH. [Link]

• Sikarwar, M., et al. (2016). Kinetic studies on exploring lactose hydrolysis potential of β galactosidase extracted from Lactobacillus plantarum HF571129. 3 Biotech. [Link]

• Wikipedia. 4-Chlorophenol. [Link]

• ACS Publications. (2021). Competing Nonadiabatic Relaxation Pathways for Near-UV Excited ortho-Nitrophenol in Aqueous Solution. The Journal of Physical Chemistry Letters. [Link]

• NCBI. (2021). Competing Nonadiabatic Relaxation Pathways for Near-UV Excited ortho-Nitrophenol in Aqueous Solution. [Link]

A Senior Application Scientist's Guide to Cross-Validating Spectrophotometric Kinetic Data Using 4-chloro-2-nitrophenyl 4-hydroxybenzoate

Introduction: The Imperative of Rigor in Enzyme Kinetics

In the landscape of drug discovery and molecular biology, the precise characterization of enzyme activity is paramount. Spectrophotometric kinetic assays, favored for their simplicity and high-throughput potential, form the bedrock of this characterization. These assays typically employ a chromogenic substrate that, upon enzymatic cleavage, releases a colored product, allowing for the real-time monitoring of the reaction.

Here, we will not merely present protocols; we will deconstruct the scientific reasoning behind them. We will explore how to cross-validate CNPHB-derived data by comparing it with a structurally distinct chromogenic substrate and a fundamentally different analytical technique (the pH-stat titration method). This multi-pronged approach ensures that the observed activity is a true reflection of the enzyme's function, not an artifact of a particular substrate or detection method.

Chapter 1: The Chromogenic Probe: 4-chloro-2-nitrophenyl 4-hydroxybenzoate (CNPHB)

Molecular Rationale and Mechanism

CNPHB is an ester designed for monitoring the activity of hydrolases, particularly esterases and lipases. Its structure incorporates two key features:

• An ester linkage that serves as the cleavage site for the target enzyme.

• A 4-chloro-2-nitrophenolic leaving group.

The assay's principle hinges on the enzymatic hydrolysis of the ester bond. This reaction releases 4-hydroxybenzoic acid and, more importantly, 4-chloro-2-nitrophenol . In an aqueous buffer with a pH above its pKa, the phenolic proton dissociates to form the 4-chloro-2-nitrophenolate anion . This anion is a potent chromophore, exhibiting a distinct yellow color with a strong absorbance maximum, allowing for sensitive spectrophotometric detection. The rate of color formation is directly proportional to the rate of enzymatic hydrolysis.

Caption: Enzymatic cleavage of CNPHB releases a colored phenolate product.

Synthesis Overview

While not commercially ubiquitous, CNPHB can be synthesized through standard esterification chemistry. A common route involves the reaction of 4-hydroxybenzoic acid with thionyl chloride to form the acyl chloride, which is then reacted with 4-chloro-2-nitrophenol in the presence of a base like pyridine or triethylamine.[1][2][3] This method is analogous to the synthesis of other substituted aryl esters.

Chapter 2: The Foundational Experiment: The CNPHB Kinetic Assay

Causality Behind Protocol Design

Every parameter in a kinetic assay is chosen to isolate the enzyme's activity and ensure reliable measurements.

• Buffer and pH: The choice of buffer is critical. It must maintain a stable pH without inhibiting the enzyme. For phenolate-releasing assays, the pH must be held constant and sufficiently above the pKa of the released phenol (4-chloro-2-nitrophenol) to ensure complete, instantaneous ionization and a stable extinction coefficient. A pH of 7.5-8.5 is common.[4]

• Temperature: Enzyme activity is highly temperature-dependent. The assay must be conducted at a constant, controlled temperature (e.g., 37°C) using a temperature-controlled cuvette holder.[5][6]

• Substrate Concentration: To determine the Michaelis-Menten constants (Kₘ and Vₘₐₓ), a range of substrate concentrations is required, typically spanning from ~0.2 x Kₘ to at least 5 x Kₘ.

• Enzyme Concentration: The enzyme concentration should be low enough to ensure the reaction rate is linear for a reasonable period (initial velocity phase) and that substrate depletion is minimal (<10%) during this time.

Detailed Protocol: Esterase Activity Assay with CNPHB

• Reagent Preparation:

  • Assay Buffer: 50 mM Sodium Phosphate, pH 7.5.

  • CNPHB Stock Solution: Prepare a 10 mM stock of CNPHB in a minimal amount of a water-miscible organic solvent like DMSO.

  • Enzyme Solution: Prepare a stock solution of the purified enzyme in assay buffer. Dilute to a working concentration immediately before use.

• Spectrophotometer Setup:

  • Set the spectrophotometer to kinetic mode.

  • Set the wavelength to the absorbance maximum of the 4-chloro-2-nitrophenolate anion. This should be determined experimentally but is expected to be around 405-415 nm.[7]

  • Set the temperature of the cuvette holder to the desired temperature (e.g., 37°C).

• Assay Execution (for a single substrate concentration):

  • In a 1 mL cuvette, add:

    • Assay Buffer (e.g., 970 µL)

    • CNPHB from stock solution to achieve the desired final concentration (e.g., 10 µL of a 10 mM stock for a final concentration of 100 µM).

  • Mix by pipetting and incubate in the spectrophotometer for 5 minutes to allow the temperature to equilibrate.

  • Initiate the reaction by adding a small volume of the enzyme working solution (e.g., 20 µL).

  • Immediately start recording the absorbance at the determined wavelength for 3-5 minutes.

• Controls:

  • No-Enzyme Control: Run a parallel reaction with buffer instead of the enzyme solution to measure the rate of spontaneous, non-enzymatic substrate hydrolysis.

  • No-Substrate Control: Run a reaction with the enzyme but without the substrate to establish a baseline.

• Data Analysis:

  • Calculate the initial velocity (V₀) from the linear portion of the absorbance vs. time plot (ΔAbs/min).

  • Convert V₀ to µmol/min/mL using the Beer-Lambert law (V₀ = (ΔAbs/min) / (ε * l)), where ε is the molar extinction coefficient of 4-chloro-2-nitrophenolate and l is the path length of the cuvette (typically 1 cm).

  • Repeat for all substrate concentrations and plot V₀ versus [Substrate]. Fit the data to the Michaelis-Menten equation to determine Kₘ and Vₘₐₓ.

Chapter 3: Cross-Validation: A Triangulation Approach to Data Integrity

Relying solely on the CNPHB assay is scientifically precarious. We must validate our findings. The core principle of cross-validation is to measure the same enzymatic activity using different methods to ensure the results are concordant. Discrepancies can reveal important insights into enzyme specificity or assay artifacts.

Caption: A robust cross-validation workflow for enzyme kinetic analysis.

Method 1: Comparison with an Orthogonal Substrate (p-Nitrophenyl Acetate)

Rationale: p-Nitrophenyl acetate (pNPA) is a small, simple, and widely-used esterase substrate.[5][6] By comparing the kinetic parameters obtained with CNPHB and pNPA, we can probe the enzyme's active site. A significant difference in catalytic efficiency (k꜀ₐₜ/Kₘ) may suggest that the bulkier, electronically different CNPHB interacts differently with the enzyme's active site than pNPA.

Protocol: The protocol for the pNPA assay is identical to the one described for CNPHB, with the following substitutions:

• Substrate: Use a stock solution of pNPA.

• Wavelength: The released p-nitrophenolate has an absorbance maximum around 400-410 nm.[8]

Comparative Data Analysis: The key is to compare the kinetic constants derived from both substrates.

Parameter	Interpretation of Comparison
Kₘ (Michaelis Constant)	A lower Kₘ suggests a higher affinity of the enzyme for that substrate.
Vₘₐₓ (Maximum Velocity)	Reflects the maximum turnover rate under saturating substrate conditions.
k꜀ₐₜ (Turnover Number)	Vₘₐₓ / [Enzyme]. The number of substrate molecules converted per enzyme molecule per second.
k꜀ₐₜ/Kₘ (Catalytic Efficiency)	The most important parameter for comparing substrates. It reflects how efficiently the enzyme converts the substrate at low concentrations.

Method 2: Comparison with an Orthogonal Technique (pH-Stat Titrimetric Assay)

Rationale: This method provides the most rigorous validation because it relies on a different physical principle. The hydrolysis of any ester (including CNPHB) produces one equivalent of a carboxylic acid (in this case, 4-hydroxybenzoic acid). This acid release will cause a drop in pH. A pH-stat instrument is an automated titrator that maintains a constant pH by adding a base (e.g., NaOH) at precisely the rate required to neutralize the acid being produced. The rate of base consumption is therefore directly proportional to the rate of the enzymatic reaction. This method is independent of any chromophore and is insensitive to color or turbidity in the sample.

Detailed Protocol: pH-Stat Titrimetric Assay

• Instrument Setup:

  • Calibrate the pH electrode of the pH-stat instrument.

  • Set the desired pH (e.g., 7.5).

  • Use a standardized, low-concentration titrant (e.g., 0.01 M NaOH).

  • The reaction is performed in a temperature-controlled vessel with constant stirring.

• Reaction Mixture:

  • Use a very low-buffering-capacity medium (e.g., a weak NaCl or KCl solution) to ensure that pH changes are primarily due to the reaction.

  • Add the substrate (CNPHB) to the reaction vessel and allow the temperature to equilibrate.

• Assay Execution:

  • Start the pH-stat controller. It will stabilize the pH of the substrate solution.

  • Initiate the reaction by adding the enzyme.

  • The instrument will immediately begin titrating with the base to maintain the set pH.

  • Record the volume of titrant added over time.

• Data Analysis:

  • The rate of the reaction is the slope of the linear portion of the titrant volume vs. time plot (mL/min).

  • Convert this rate to enzymatic activity (µmol/min) using the following equation: Activity (µmol/min) = Rate (mL/min) × [Titrant Concentration (mol/L)] × 1000

Chapter 4: Data Presentation and Interpretation

Clear, comparative data presentation is essential. Hypothetical data from our cross-validation experiment could be summarized as follows:

Table 1: Comparative Kinetic Parameters from Spectrophotometric Assays

Substrate	Kₘ (µM)	Vₘₐₓ (µmol/min/mg)	k꜀ₐₜ (s⁻¹)	k꜀ₐₜ/Kₘ (M⁻¹s⁻¹)
CNPHB	150	50	25	1.67 x 10⁵

| pNPA | 500 | 80 | 40 | 0.80 x 10⁵ |

Table 2: Cross-Validation of Absolute Activity Rate

Assay Method	Substrate Used	Measured Activity (µmol/min/mg)
Spectrophotometry	CNPHB (at 1.5 mM)	48.5

| pH-Stat Titration | CNPHB (at 1.5 mM) | 49.2 |

Interpretation:

• From Table 1, the enzyme shows a higher affinity for CNPHB (lower Kₘ) but a slightly lower turnover number (k꜀ₐₜ) compared to pNPA. However, the overall catalytic efficiency (k꜀ₐₜ/Kₘ) is higher for CNPHB, indicating it is a more efficient substrate under these conditions.

• From Table 2, the absolute activity rates measured by two fundamentally different techniques (spectrophotometry and titration) are in excellent agreement. This provides very high confidence that the measured rate is accurate and not an artifact of the chromogenic detection system.

Chapter 5: Expert Insights & Troubleshooting

• Substrate Solubility: More complex substrates like CNPHB may have limited aqueous solubility. The use of a co-solvent like DMSO is often necessary, but its concentration should be kept low (typically <5% v/v) and consistent across all experiments, as it can affect enzyme activity.[8]

• Pathlength and Linearity: For spectrophotometric assays, ensure that the final absorbance reading does not exceed the linear range of your instrument (typically < 1.5-2.0 AU). If rates are too high, reduce the enzyme concentration.

• Correcting for Spontaneous Hydrolysis: Substrates can hydrolyze non-enzymatically, especially at higher pH and temperature. The rate from the "no-enzyme" control must be subtracted from all experimental rates to isolate the true enzymatic activity.

• The Isosbestic Point: For some chromophores like p-nitrophenol, there is an isosbestic point where the molar absorptivity is independent of pH. Measuring at this wavelength can eliminate variability due to slight pH fluctuations, though it may come at the cost of sensitivity.[5]

Conclusion

The characterization of enzyme kinetics demands more than procedural repetition; it requires a philosophy of skepticism and validation. Using a substrate like 4-chloro-2-nitrophenyl 4-hydroxybenzoate offers a powerful tool for probing enzyme function. However, the data it generates should be considered provisional until verified. By systematically cross-validating against an orthogonal substrate (like pNPA) and an orthogonal technique (like pH-stat titration), we build a robust, multi-faceted case for our kinetic parameters. This triangulation of methods moves our results from mere observation to validated scientific fact, providing the confidence needed for critical decisions in research and development.

References

• ResearchGate. (2021). Optimization of Spectrophotometric and Fluorometric Assays Using Alternative Substrates for the High-Throughput Screening of Lipase Activity. Available at: [Link]

• Megazyme. Enzyme Substrates. Available at: [Link]

• Moreno-Fuquen, R., et al. (2014). Crystal structure of 4-formyl-2-nitrophenyl 4-chloro-2-nitrobenzoate. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 10), o1088. Available at: [Link]

• Akhter, M. R., et al. (2013). 4-Nitrophenyl 2-chlorobenzoate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 1), o96. Available at: [Link]

• Nath, R. K., et al. (n.d.). Influence of chloro substituent on mesomorphism of unsymmetrical achiral four-ring bent-core compounds: synthesis and characterization. The Royal Society of Chemistry. Available at: [Link]

• Google Patents. (2009). CN101481311A - Preparation of 4-chloro-2-nitrophenol.

• Li, S., et al. (2016). Accurately determining esterase activity via the isosbestic point of p-nitrophenol. BioResources, 11(4), 10323-10333. Available at: [Link]

• SciSpace. (2020). Design, Synthesis and Characterization of Some Novel benzamide derivatives and it's Pharmacological Screening. Available at: [Link]

• Al-Khudary, R., et al. (2016). Characterisation of a new family of carboxyl esterases with an OsmC domain. PLoS ONE, 11(11), e0166128. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2016). Application of the Cross-Validation Method to the Calibration Functions in the Validation Process of an Indirect Analysis Method: Determination of Organic Compounds in Water by UV-Visible Spectrophotometry. Available at: [Link]

• LOPA-VIEITES, I., et al. (2022). Evaluation of the Impact of Esterases and Lipases from the Circulatory System against Substrates of Different Lipophilicity. International Journal of Molecular Sciences, 23(3), 1276. Available at: [Link]

• Semantic Scholar. (2021). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Available at: [Link]

• Tan, J., et al. (2021). A novel esterase from a soil metagenomic library displaying a broad substrate range. AMB Express, 11(1), 38. Available at: [Link]

• Der Pharma Chemica. (2014). Development and validation of kinetic spectrophotometric method for the determination of lamivudine in pure and commercial tablets. Available at: [Link]

• Darwish, I. A., et al. (2006). Kinetic Spectrophotometric Method for The Determination of Ketoprofen in Pharmaceuticals and Biological Fluids. Journal of Analytical Chemistry, 61(6), 549-554. Available at: [Link]

• Mehrizad, A., & Gharbani, P. (2014). Decontamination of 4-Chloro-2-Nitrophenol from Aqueous Solution by Graphene Adsorption: Equilibrium, Kinetic, and Thermodynamic Studies. Polish Journal of Environmental Studies, 23(6). Available at: [Link]

• ResearchGate. (n.d.). A retrospective look at Cross Model Validation and its applicability in vibrational spectroscopy. Available at: [Link]

Sources

• 1. Crystal structure of 4-formyl-2-nitro­phenyl 4-chloro-2-nitro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Nitro­phenyl 2-chloro­benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. pure.ed.ac.uk [pure.ed.ac.uk]
• 5. Accurately determining esterase activity via the isosbestic point of p-nitrophenol :: BioResources [bioresources.cnr.ncsu.edu]
• 6. A novel esterase from a soil metagenomic library displaying a broad substrate range - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Evaluation of the Impact of Esterases and Lipases from the Circulatory System against Substrates of Different Lipophilicity - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Brønsted-Type Plot Validation for Mechanistic Elucidation

Abstract

Linear Free-Energy Relationships (LFERs) are a cornerstone of physical organic chemistry, providing a quantitative framework to connect molecular structure with reactivity.[1][2] Among these, the Brønsted-type plot is a powerful tool for elucidating reaction mechanisms, particularly those involving acid-base catalysis or nucleophilic attack.[3][4] This guide provides an in-depth comparison and validation protocol for constructing Brønsted-type plots using a series of 4-chloro-2-nitrophenyl 4-hydroxybenzoate derivatives. We will explore the theoretical underpinnings, detail a rigorous experimental workflow, present a model for data analysis, and compare the utility of this substrate class against common alternatives. This document is intended for researchers, scientists, and drug development professionals seeking to apply kinetic analysis to understand and optimize chemical and biochemical transformations.

Theoretical Framework: The Brønsted Catalysis Law

The Brønsted catalysis equation is a linear free-energy relationship that correlates the rate constant (k) of a reaction with the acid or base strength (Ka) of a series of related catalysts.[1][4] For a reaction involving a series of related nucleophiles, the relationship is expressed as:

log(k) = β * pKa + C

Where:

• k is the reaction rate constant.

• pKa is the acid dissociation constant of the nucleophile's conjugate acid.

• β (beta) is the Brønsted coefficient, representing the slope of the plot. It provides insight into the nature of the transition state.[3][4]

• C is a constant for a given reaction series.

The value of β is particularly informative:

• A β value close to 1 suggests that the transition state is highly product-like, with a significant amount of charge development on the nucleophile.

• A β value close to 0 indicates a reactant-like transition state with minimal charge development.

• A non-linear Brønsted plot can signify a change in the rate-determining step or the overall reaction mechanism across the series of reactants.[4][5]

The Model System: Advantages of 4-chloro-2-nitrophenyl 4-hydroxybenzoate Derivatives

The choice of substrate is critical for a successful kinetic study. The 4-chloro-2-nitrophenyl 4-hydroxybenzoate system offers several distinct advantages for constructing reliable Brønsted-type plots:

• Tunable Reactivity: By introducing various electron-donating or electron-withdrawing substituents to the 4-hydroxybenzoate (leaving group) moiety, a systematic variation in the pKa of the resulting phenol can be achieved. This allows for the generation of a series of substrates with a wide range of leaving group abilities.

• Excellent Chromophoric Properties: The 4-chloro-2-nitrophenolate leaving group is intensely colored, with a strong absorbance in the visible region (around 400-410 nm). This allows for the continuous and sensitive monitoring of the reaction progress using a standard UV-Vis spectrophotometer.[6]

• High Reactivity: The presence of two electron-withdrawing nitro groups on the phenyl ring of the ester activates the carbonyl group towards nucleophilic attack, ensuring that the reaction proceeds at a measurable rate under mild conditions.

Experimental Design and Protocols

This section outlines a comprehensive, self-validating protocol for obtaining the kinetic data required for a Brønsted-type plot.

Synthesis of 4-hydroxybenzoate Derivatives

A series of substituted 4-hydroxybenzoic acids are required. These can be either commercially sourced or synthesized. The corresponding 4-chloro-2-nitrophenyl esters can then be synthesized via an esterification reaction, for example, by converting the carboxylic acid to an acyl chloride followed by reaction with 4-chloro-2-nitrophenol.[7][8]

Kinetic Measurements: A Step-by-Step Workflow

The hydrolysis or aminolysis of the ester series is monitored spectrophotometrically. The following protocol is for a representative hydrolysis reaction.

Materials & Reagents:

• Stock solutions of the synthesized 4-chloro-2-nitrophenyl 4-hydroxybenzoate derivatives in a suitable organic solvent (e.g., acetonitrile).

• A series of aqueous buffers of constant ionic strength and varying pH.

• A temperature-controlled UV-Vis spectrophotometer.

• Quartz cuvettes.

Protocol:

• Spectrophotometer Setup: Set the spectrophotometer to monitor the absorbance at the λmax of the 4-chloro-2-nitrophenolate anion (typically around 405 nm). Equilibrate the cuvette holder to the desired reaction temperature (e.g., 25 °C).

• Reaction Mixture Preparation: In a quartz cuvette, pipette the appropriate buffer solution. The final volume is typically 1 mL. Place the cuvette in the spectrophotometer and allow it to thermally equilibrate.

• Reaction Initiation: Initiate the reaction by injecting a small volume (e.g., 10 µL) of the ester stock solution into the cuvette. The final ester concentration should be low enough to ensure pseudo-first-order conditions.

• Data Acquisition: Immediately after injection, start monitoring the absorbance change over time. Collect data for at least 3-5 half-lives of the reaction.

• Data Analysis: The observed pseudo-first-order rate constant (k_obs) is determined by fitting the absorbance vs. time data to a single exponential equation:

  • A(t) = A_∞ + (A_0 - A_∞) * exp(-k_obs * t)

• Control Experiments:

  • Run a blank reaction with no ester to ensure there is no background decomposition of the buffer or other components.

  • Determine the final absorbance (A_∞) by allowing the reaction to go to completion or by adding a small amount of strong base to a separate cuvette containing the ester to completely hydrolyze it.

Experimental Workflow Diagram

The following diagram illustrates the complete process from substrate preparation to the final Brønsted-type plot analysis.

Caption: Workflow for Brønsted-Type Plot Validation.

Data Presentation and Interpretation

The collected data should be organized systematically to facilitate analysis and interpretation.

Tabulated Experimental Data

A hypothetical dataset for the hydrolysis of a series of 4-chloro-2-nitrophenyl 4-X-hydroxybenzoates is presented below.

Substituent (X)	pKa of Leaving Group (4-X-phenol)	k_obs (s⁻¹)	log(k_obs)
-OCH₃	10.20	0.005	-2.30
-CH₃	10.14	0.007	-2.15
-H	9.95	0.012	-1.92
-Cl	9.42	0.045	-1.35
-CN	7.95	0.890	-0.05
-NO₂	7.15	5.623	0.75

Note: The pKa and k_obs values are illustrative and should be experimentally determined.[9][10][11]

Constructing and Interpreting the Brønsted-Type Plot

Plotting log(k_obs) against the pKa of the corresponding leaving group (the substituted phenol) will yield the Brønsted-type plot.

• Linearity (R² value): A high coefficient of determination (R² > 0.95) indicates a good linear correlation and suggests that a single reaction mechanism is operative across the entire series of substrates.

• Slope (β value): The slope of the plot provides mechanistic insight. For leaving groups, the plot is often represented as log(k) = -β_lg * pKa + C. A negative slope is expected, as a better leaving group (lower pKa) will lead to a faster reaction rate. The magnitude of β_lg reflects the extent of bond breaking in the transition state.

Comparative Analysis with Alternative Systems

While the 4-chloro-2-nitrophenyl ester system is robust, it is useful to compare it with other commonly used substrates.

Substrate Class	Advantages	Disadvantages
p-Nitrophenyl (PNP) Esters	Commercially available, well-characterized, good chromophoric leaving group.[12][13]	Less activated than the dinitro-substituted system, may require more forcing conditions.
Thioesters	Highly reactive, mimics biological acyl carriers.	Can be prone to oxidation, leaving group is not always a strong chromophore.
N-acylimidazoles	Very high reactivity, good for studying fast reactions.	Can be hydrolytically unstable, making stock solution preparation challenging.

The 4-chloro-2-nitrophenyl 4-hydroxybenzoate derivatives offer a compelling balance of high reactivity and excellent spectroscopic properties, making them a superior choice for many mechanistic studies, particularly in educational settings or when high sensitivity is required.

Conclusion

The validation of a Brønsted-type plot using a carefully selected series of substrates, such as the 4-chloro-2-nitrophenyl 4-hydroxybenzoate derivatives, is a powerful methodology for the quantitative investigation of reaction mechanisms. The high tunability of the leaving group's pKa, combined with the excellent chromophoric properties of the 4-chloro-2-nitrophenolate anion, provides a robust and reliable system for generating high-quality kinetic data. By following the detailed protocols and data analysis frameworks presented in this guide, researchers can confidently apply this technique to gain deep insights into the transition state structures and mechanisms of a wide range of chemical and enzymatic reactions.

References

• Calculating pKa values for substituted phenols and hydration energies for other compounds with the first-order Fuzzy-Border continuum solvation model. PMC.[Link]

• Evaluation of a spectrophotometric method to follow hydrolysis of acetates with whole yeast cells. University of the Free State.[Link]

• Acidity of phenols, effect of substituents on acidity, qualitative tests, Structure and. Online Chemistry Coach.[Link]

• Free energy relationships and their linearity: a test example. Henry S. Rzepa's Blog.[Link]

• Predicting pKa Values of Substituted Phenols from Atomic Charges: Comparison of Different Quantum Mechanical Methods and Charge Distribution Schemes. Journal of Chemical Information and Modeling - ACS Publications.[Link]

• On the Origins of the Linear Free Energy Relationships: Exploring the Nature of the Off-Diagonal Coupling Elements in SN2 Reactions. PMC.[Link]

• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. Open Access Research Journal of Chemistry and Pharmacy.[Link]

• The pKa values of mono-substituted phenols and benzenethiols and the conjugation of substituents having a strong +K effect. Journal of the Chemical Society B: Physical Organic (RSC Publishing).[Link]

• A rapid spectrophotometric method for the determination of esterase activity. PubMed - NIH.[Link]

• Acidity of substituted phenols. Chemistry Stack Exchange.[Link]

• linear free-energy relation (L03551). The IUPAC Compendium of Chemical Terminology.[Link]

• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. ResearchGate.[Link]

• What are Linear Free Energy Relationships (LFERs)? YouTube.[Link]

• A framework for constructing linear free energy relationships to design molecular transition metal catalysts. RSC Publishing.[Link]

• Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. ResearchGate.[Link]

• Bronsted catalysis equation. Engines of Our Ingenuity.[Link]

• Influence of chloro substituent on mesomorphism of unsymmetrical achiral four-ring bent-core compounds: synthesis and characteri. The Royal Society of Chemistry.[Link]

• Crystal structure of 4-formyl-2-nitrophenyl 4-chloro-2-nitrobenzoate. PMC.[Link]

• Brønsted-type plot (statistically corrected) obtained for the... ResearchGate.[Link]

• Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Semantic Scholar.[Link]

• Brönsted-type plots (statistically corrected) obtained for the... ResearchGate.[Link]

• Design, Synthesis and Characterization of Some Novel benzamide derivatives and it's Pharmacological Screening. SciSpace.[Link]

• Brønsted catalysis equation. Wikipedia.[Link]

• Hydrolysis of p-nitrophenyl alkanoates in aqueous organic solvent mixtures. The dispersal of aggregates and the uncoil. Canadian Journal of Chemistry.[Link]

• Physical Organic Chemistry. University of Ottawa.[Link]

• Preparation of 4-chloro-2-nitrophenol.

• Steady-state kinetics of hydrolysis of 4-nitrophenyl aliphatic esters... ResearchGate.[Link]

• Learning Chemistry from Good and (Why Not?) Problematic Results: Kinetics of the pH-Independent Hydrolysis of 4‑Nitrophenyl Chloroformate. Pendidikan Kimia.[Link]

• The Acid- and Water-Catalyzed Hydrolysis of p-Nitrophenyl Esters. ElectronicsAndBooks.[Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 4-Chloro-2-nitrophenyl 4-hydroxybenzoate

Comprehensive Safety and Operational Guide for Handling 4-Chloro-2-nitrophenyl 4-hydroxybenzoate

As drug development workflows increasingly rely on complex coupling reagents, understanding the precise mechanistic hazards of your chemical inventory is non-negotiable. 4-Chloro-2-nitrophenyl 4-hydroxybenzoate (CAS 93749-96-3) [[1]](]">https://www.evitachem.com)[1] is a highly effective active ester utilized in advanced amide bond formations and biomaterial functionalization [2]. However, its utility is paired with significant toxicological risks.

This guide provides researchers with field-proven, self-validating protocols to handle this reagent safely, ensuring both operational excellence and uncompromising laboratory safety.

Mechanistic Hazard Assessment: The "Why" Behind the PPE

To handle 4-Chloro-2-nitrophenyl 4-hydroxybenzoate safely, you must understand its reactivity. Active esters suppress racemization by channeling unstable intermediates into stable, reactive complexes [3]. However, upon hydrolysis or successful coupling, this specific ester releases 4-chloro-2-nitrophenol as a leaving group.

This leaving group presents a severe, dual-threat hazard:

• High Lipophilicity: The chloro-substituent drastically increases the molecule's partition coefficient (LogP), allowing it to rapidly penetrate standard laboratory gloves and human skin [4].

• Systemic Toxicity (Methemoglobinemia): Once absorbed, nitroaromatic compounds act as potent oxidizers. They convert the ferrous (Fe2+) iron in hemoglobin to the ferric (Fe3+) state, creating methemoglobin. This impairs the blood's ability to transport oxygen, leading to chemical-induced hypoxia, cyanosis, and potentially fatal respiratory failure [5].

Biochemical pathway of nitroaromatic-induced methemoglobinemia via dermal exposure.

Personal Protective Equipment (PPE) Matrix

Because standard latex or thin nitrile offers zero meaningful resistance to lipophilic nitroaromatics, PPE selection must be deliberate and data-driven.

Body Part	Recommended PPE Specification	Causal Justification	Replacement Frequency
Hands	Double-layered Nitrile (≥0.11 mm) or Butyl rubber	Nitroaromatics rapidly permeate thin elastomers [4]. Double-gloving ensures the inner glove remains pristine if the outer layer is breached.	Every 2 hours, or immediately upon known contact.
Eyes	Splash-proof chemical goggles + Face shield	Prevents ocular absorption of aerosolized active ester dust during weighing and transfer.	Clean after each session; replace if scratched.
Body	Flame-resistant (FR) lab coat with knit cuffs + Chemical apron	Knit cuffs prevent wrist exposure. The apron provides an impermeable barrier against highly lipophilic solutions.	Replace immediately if visibly soiled with reagent.
Respiratory	N95 or P100 particulate respirator	Prevents inhalation of toxic dust if handled outside a controlled fume hood environment.	Daily, or if breathing resistance increases.

Operational Workflow & Handling Protocols

Every protocol below is designed as a self-validating system —meaning the successful completion of one step inherently verifies the safety of the next.

Step-by-step operational workflow for handling active ester coupling reagents.

Protocol A: Safe Weighing and Transfer

• Preparation: Don base PPE (double nitrile gloves, lab coat, safety goggles). Causality: Establishes the primary physical barrier against dermal absorption.

• Static Elimination: Use an anti-static gun on the weighing spatula and analytical balance. Causality: Nitroaromatic powders are highly prone to static scatter. Preventing aerosolization mitigates inhalation risks.

• Weighing: Weigh the required mass of 4-Chloro-2-nitrophenyl 4-hydroxybenzoate into a tared, sealable glass vial.

• Sealing (Self-Validation Step): Cap the vial securely before removing it from the balance enclosure. Causality: Ensures that if the vial is dropped during transit to the fume hood, the toxic powder remains entirely contained.

• Decontamination: Wipe the balance pan and surrounding area with a methanol-soaked Kimwipe. Causality: Captures any stray dust, protecting the next user.

Protocol B: Reaction Setup (Active Ester Coupling)

• Inert Atmosphere: Transfer the sealed vial to a fume hood and purge the reaction flask with Argon or Nitrogen.

• Solvent Addition: Dissolve the active ester in an anhydrous polar aprotic solvent (e.g., DMF or NMP). Causality: These solvents ensure adequate solubility of carboxylates and prevent premature hydrolysis of the active ester [3].

• Reagent Addition: Add the nucleophile (e.g., amine) dropwise to control the exothermic coupling reaction.

• Monitoring: Monitor the reaction via LC-MS or TLC to ensure complete consumption of the active ester.

• Quenching: Upon completion, quench unreacted active ester with a dilute alkaline solution (e.g., 5% Na2CO3). Causality: Safely hydrolyzes residual active ester into the corresponding carboxylate and phenol, preventing downstream exposure during workup.

Emergency Response & Waste Management

In the event of a spill or upon reaction completion, disposal must account for the persistence of the nitroaromatic leaving group.

Protocol C: Spill Decontamination and Disposal

• Isolation: Evacuate the immediate area and lower the fume hood sash.

• Neutralization: Cover the solid spill with damp sand or a universal absorbent. Causality: Dampening the powder prevents dust generation and subsequent inhalation.

• Collection: Sweep up the absorbent using a non-sparking tool and place it in a designated hazardous waste container.

• Surface Cleaning: Wash the spill area with a 5% NaOH solution followed by copious amounts of water. Causality: The alkaline wash forcefully degrades residual active esters into water-soluble salts for safe, complete removal.

• Waste Segregation: Label the container specifically as "Toxic Nitroaromatic Waste - Contains 4-Chloro-2-nitrophenol derivatives." Causality: Prevents dangerous cross-reactions in the waste stream and alerts disposal technicians to the methemoglobinemia hazard.

References

• ResearchGate. "Acute methemoglobinemia due to ingestion of nitrobenzene (paint solvent)". researchgate.net. [Link]

• CDC / NIOSH. "Nitrobenzene - NIOSH Skin Notation (SK) Profiles". cdc.gov. [Link]

• ResearchGate. "Active ester-based peptide bond formation and its application in peptide synthesis". researchgate.net. [Link]

• Peptide Chemistry. "HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety". peptidechemistry.org. [Link]

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